Benzoyl fluoride, 2-(1,1-dimethylethyl)-

Core Science & Biosynthesis

Melting point and boiling point of 2-tert-butylbenzoyl fluoride

An In-depth Technical Guide to the Physicochemical Properties of 2-tert-Butylbenzoyl Fluoride: Estimation and Experimental Determination of Melting and Boiling Points

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Role of Steric Hindrance in Acyl Fluorides

Acyl fluorides are valuable reagents in organic synthesis, often favored over their chloride counterparts for their distinct reactivity profiles. The introduction of a bulky tert-butyl group at the ortho position of the benzoyl fluoride scaffold, as seen in 2-tert-butylbenzoyl fluoride, creates a sterically hindered environment around the carbonyl group. This feature is by design; in medicinal chemistry, for instance, such steric shielding can enhance the metabolic stability of a drug molecule or direct the regioselectivity of acylation reactions.[1] The precursor, 2-tert-butylbenzoyl chloride, is a key reagent in the synthesis of pharmaceuticals like Ivacaftor and Navarixin, where the tert-butyl group is critical for the final molecule's function.[1]

Understanding the fundamental physical properties of 2-tert-butylbenzoyl fluoride, such as its melting and boiling points, is paramount for its purification, handling, and application in synthetic workflows. These properties are dictated by the strength of intermolecular forces, which are in turn influenced by molecular weight, polarity, and the efficiency of crystal lattice packing.

Physicochemical Landscape: Data on Structurally Related Compounds

To establish a reasonable estimate for the properties of 2-tert-butylbenzoyl fluoride, we can analyze data from its parent compound, benzoyl fluoride, its structural isomer, 4-tert-butylbenzoyl fluoride, and the non-fluorinated analog, tert-butyl fluoride.

Compound Name	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Physical Form
Benzoyl Fluoride	C₇H₅FO	124.11	-28[2][3][4][5]	159-161[4][5]	Colorless Liquid[2]
4-tert-Butylbenzoyl Fluoride	C₁₁H₁₃FO	180.22	Not Available	Not Available	Liquid[6]
tert-Butyl Fluoride	C₄H₉F	76.11	-77[7][8]	12[7][8][9]	Colorless Liquid[7]
2-tert-Butylbenzoyl Fluoride	C₁₁H₁₃FO	180.22	(Predicted)	(Predicted)	(Predicted Liquid)

The addition of a tert-butyl group significantly increases the molecular weight from benzoyl fluoride (124.11 g/mol ) to 2-tert-butylbenzoyl fluoride (180.22 g/mol ). This increase in mass and surface area would be expected to raise the boiling point due to stronger van der Waals forces. However, the ortho-positioning of the bulky tert-butyl group may disrupt efficient crystal packing compared to its linear or less-hindered isomers, which can lead to a lower melting point than might otherwise be expected.[10] The fact that its isomer, 4-tert-butylbenzoyl fluoride, is a liquid at room temperature suggests that 2-tert-butylbenzoyl fluoride is also likely a liquid.[6]

Predictive Approaches for Melting and Boiling Point Estimation

In the absence of experimental data, computational methods provide a powerful tool for estimating physicochemical properties.

Quantitative Structure-Property Relationship (QSPR)

QSPR models are statistical tools that correlate chemical structure with physical properties. These models derive molecular descriptors (e.g., topological, electronic, constitutional) from the molecule's structure and use regression equations to predict properties like the boiling point.[11][12] The influences of carbon backbone length, molecular size, branching, and functional groups are key parameters in these predictions.[11][12] For 2-tert-butylbenzoyl fluoride, descriptors would quantify the steric bulk of the tert-butyl group and the electronic influence of the acyl fluoride moiety to estimate its boiling point.

Machine Learning and Natural Language Processing (NLP)

Modern approaches utilize machine learning and NLP to predict properties by treating molecular representations, such as SMILES strings, as a form of chemical language.[13] These models can learn complex relationships between structure and properties without relying on predefined descriptors, showing promise for accurately predicting melting points even for complex and flexible molecules.[13]

Thermodynamic Equations

The prediction of transition temperatures can be grounded in the thermodynamic equation: T = ΔH / ΔS .[14]

• Boiling Point: The enthalpy of vaporization (ΔHvap) can be estimated using additive constitutive models, and the entropy of vaporization (ΔSvap) is often approximated by Trouton's rule, which assumes it is relatively constant for many organic liquids.

• Melting Point: Predicting the melting point is more complex. While the enthalpy of fusion (ΔHfus) can be estimated, the entropy of fusion (ΔSfus) is highly dependent on non-additive properties like molecular symmetry and flexibility, which influence the order of the crystal lattice.[14][15]

Experimental Determination: A Self-Validating Protocol

The following section details the authoritative methodologies for determining the melting and boiling points of a novel compound like 2-tert-butylbenzoyl fluoride. The core principle of a self-validating system is the meticulous control of variables and the use of a calibrated reference standard.

Pre-Experimental Considerations: Purity and Safety

• Purity: The presence of impurities depresses and broadens the melting point range.[10][16] Therefore, the sample must be purified (e.g., by distillation or chromatography) and thoroughly dried before analysis. A sharp melting range (0.5-1.0°C) is indicative of high purity.[10][16]

• Safety: Acyl fluorides are reactive and moisture-sensitive. They hydrolyze in water to form the corresponding carboxylic acid and hydrogen fluoride (HF).[2][17] All handling should be performed in a fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves and safety goggles.[17]

Melting Point Determination (Capillary Method)

This protocol is designed to yield a precise and reproducible melting range.

Methodology Workflow

Caption: Workflow for Melting Point Determination.

Step-by-Step Protocol:

• Sample Preparation: Place a small amount of the purified, dry 2-tert-butylbenzoyl fluoride on a clean, dry surface. If the sample is crystalline, gently crush it into a fine powder.[18]

• Capillary Loading: Jab the open end of a capillary melting point tube into the sample pile. Invert the tube and tap it gently on a hard surface to move the powder to the sealed end. To ensure dense packing, drop the tube through a long, narrow glass tube onto the benchtop several times. The final packed sample height should be 2-3 mm.[19]

  • Causality: Insufficient packing can cause the sample to shrink or pull away from the glass upon heating, making observation difficult and leading to an inaccurate reading.[19] An excessive sample amount will result in a broad melting range due to the time required for heat to transfer through the entire sample.[19]

• Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated melting point apparatus.[19]

• Heating Protocol:

  • If the approximate melting point is unknown, perform a rapid preliminary run to get an estimate.

  • For the precise measurement, heat rapidly to about 20°C below the estimated melting point.

  • Decrease the heating rate to 1-2°C per minute.[20]

  • Causality: A slow heating rate is critical to ensure the sample and the thermometer are in thermal equilibrium. Heating too quickly will cause the thermometer reading to lag behind the actual sample temperature, resulting in an artificially high and broad melting range.[20]

• Data Recording:

  • Record the temperature (T1) at which the first droplet of liquid appears.

  • Record the temperature (T2) at which the last solid crystal melts completely.

  • The melting point is reported as the range T1-T2.[20]

• Validation: Run a sample of a known standard (e.g., benzoic acid, MP 122.4°C) concurrently or immediately before to verify the accuracy of the apparatus and technique.

Boiling Point Determination (Microscale Method)

For small sample quantities, a micro boiling point determination is efficient and minimizes waste.

Methodology Workflow

Caption: Workflow for Micro Boiling Point Determination.

Step-by-Step Protocol:

• Apparatus Assembly: Attach a small test tube (e.g., 10 x 75 mm) to a thermometer with a rubber band or wire. Add approximately 0.5 mL of 2-tert-butylbenzoyl fluoride to the test tube.

• Capillary Insertion: Place a standard capillary melting point tube into the test tube with its open end down.[10]

• Heating: Immerse the assembly in a heating bath (e.g., paraffin or silicone oil), ensuring the sample is below the oil level. Heat the bath gently.

• Observation: As the liquid heats, air trapped in the capillary will expand and exit. When the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the tip of the inverted capillary.

  • Causality: At the boiling point, the vapor pressure of the liquid equals the atmospheric pressure, allowing vapor to overcome the external pressure and form a steady stream of bubbles.

• Data Recording: Once a steady stream of bubbles is observed, remove the heat source. The bubbling will slow and stop as the liquid cools. The exact temperature at which the liquid just begins to enter the capillary tube is the boiling point.

  • Causality: At this moment, the vapor pressure inside the capillary has just dropped below the external atmospheric pressure, allowing the liquid to be pushed back into the tube. This point represents the equilibrium between the liquid and vapor phases.

• Pressure Correction: The boiling point is highly sensitive to atmospheric pressure.[10] Record the barometric pressure and, if necessary, correct the observed boiling point to the normal boiling point at standard pressure (760 mmHg) using a nomograph or the Clausius-Clapeyron equation.

Conclusion

While direct experimental values for the melting and boiling points of 2-tert-butylbenzoyl fluoride are not documented, this guide provides a robust framework for their estimation and determination. The analysis of related compounds suggests it is likely a liquid at room temperature with a boiling point significantly higher than that of benzoyl fluoride. For definitive values, the detailed experimental protocols provided herein offer a scientifically rigorous and self-validating approach. Accurate determination of these fundamental properties is a critical first step in the successful application of this sterically hindered acyl fluoride in research and development.

References

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• Mi, W., Chen, H., Zhu, D., Zhang, T., & Qian, F. (2021). Melting point prediction of organic molecules by deciphering the chemical structure into a natural language. Chemical Communications, 57, 2633. [Link][13]

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Protocols & Analytical Methods

Application Note & Protocol: Friedel-Crafts Acylation Utilizing 2-tert-Butylbenzoyl Fluoride for Advanced Synthesis

Introduction: The construction of carbon-carbon bonds on aromatic scaffolds is a fundamental operation in synthetic organic chemistry, particularly within the realms of pharmaceutical and materials science. Among the arsenal of available methods, the Friedel-Crafts acylation stands as a robust and reliable tool for introducing keto functionalities, which serve as versatile intermediates for further molecular elaboration.[1][2] While traditionally performed with acyl chlorides or anhydrides, the use of acyl fluorides represents a significant advancement in this classic transformation. Acyl fluorides offer superior hydrolytic and thermal stability compared to their chloride counterparts, enhancing their handling, storage, and precision in dosing.[3]

This guide focuses on a specialized acylating agent: 2-tert-butylbenzoyl fluoride. The strategic placement of a bulky tert-butyl group ortho to the acyl moiety introduces profound steric influence. This feature can be exploited to control regioselectivity in complex syntheses and often imparts metabolic stability to the resulting active pharmaceutical ingredients (APIs), a critical consideration in drug design.[4] This document provides a detailed exploration of the scientific rationale, a step-by-step experimental protocol, and field-proven insights for researchers employing this powerful reagent.

The Scientific Rationale: The Acyl Fluoride Advantage

The choice of an acylating agent is pivotal to the success of a Friedel-Crafts reaction. While acyl chlorides are common, their high reactivity is a double-edged sword, often leading to challenges with moisture sensitivity and storage.

Causality Behind the Choice:

• Enhanced Stability: Acyl fluorides are demonstrably more stable towards hydrolysis and thermal degradation than acyl chlorides.[3] This intrinsic stability translates to a longer shelf-life and less stringent handling requirements, minimizing the formation of the corresponding carboxylic acid impurity.

• Controlled Reactivity: The strength of the C-F bond necessitates activation by a potent Lewis acid. This requirement ensures that the reaction does not proceed prematurely and allows for precise initiation and control. The reaction is driven by the formation of a highly electrophilic, resonance-stabilized acylium ion upon complexation of the fluorine atom with the Lewis acid catalyst.[5][6]

• Clean Reaction Profiles: Unlike Friedel-Crafts alkylation, the acylation process introduces an electron-withdrawing carbonyl group onto the aromatic ring. This deactivates the product towards further electrophilic substitution, effectively preventing the common issue of poly-acylation and leading to cleaner, mono-substituted products.[7][8] Furthermore, the resonance-stabilized acylium ion intermediate does not undergo the rearrangements that frequently plague alkylation reactions.[7][9]

Strategic Application of Steric Hindrance: The Role of the 2-tert-Butyl Group

The 2-tert-butylbenzoyl moiety is more than just an acylating agent; it is a tool for steric direction and molecular design. Its use is particularly prominent in the synthesis of complex pharmaceutical agents where precise control of molecular architecture is paramount.

• Regiochemical Control: The significant steric bulk of the tert-butyl group can influence the regiochemical outcome of the acylation, favoring attack at less hindered positions on the aromatic substrate. In intramolecular reactions, it can dictate the formation of specific ring systems.

• Metabolic Stability: In drug development, metabolic degradation is a key challenge. Incorporating bulky groups like tert-butyl near a metabolically labile site (such as an amide bond formed from the acyl group) can sterically shield it from enzymatic cleavage, thereby improving the pharmacokinetic profile of the drug. The use of the analogous 2-tert-butylbenzoyl chloride in the synthesis of the CFTR potentiator Ivacaftor is a testament to this principle.[4]

Experimental Workflow Overview

The following diagram outlines the general workflow for a successful Friedel-Crafts acylation experiment using 2-tert-butylbenzoyl fluoride.

Caption: High-level experimental workflow for Friedel-Crafts acylation.

Detailed Protocol: Acylation of Anisole with 2-tert-Butylbenzoyl Fluoride

This protocol describes a representative procedure for the acylation of a moderately activated aromatic substrate, anisole.

Safety Precautions:

• Lewis Acids: Anhydrous aluminum chloride (AlCl₃) reacts violently with water. Handle in a fume hood, under an inert atmosphere, and away from moisture.

• Acyl Fluoride: 2-tert-butylbenzoyl fluoride can release hydrogen fluoride (HF) upon hydrolysis. HF is highly corrosive and toxic. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[10]

• Solvents: Dichloromethane is a suspected carcinogen. Handle with care in a well-ventilated fume hood.

Materials & Reagents:

Reagent/Material	Grade	Supplier Example	CAS Number
2-tert-Butylbenzoyl fluoride	>98%	Sigma-Aldrich	350-55-0
Anhydrous Aluminum Chloride (AlCl₃)	>99.9%	Sigma-Aldrich	7446-70-0
Anisole	Anhydrous, >99%	Sigma-Aldrich	100-66-3
Dichloromethane (DCM)	Anhydrous, >99.8%	Sigma-Aldrich	75-09-2
Hydrochloric Acid (HCl)	1 M Aqueous	Fisher Scientific	7647-01-0
Sodium Bicarbonate (NaHCO₃)	Saturated Aqueous	Fisher Scientific	144-55-8
Brine (NaCl)	Saturated Aqueous	Fisher Scientific	7647-14-5
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Fisher Scientific	7487-88-9

Equipment:

• Three-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Dropping funnel, oven-dried

• Thermometer

• Nitrogen or Argon gas inlet

• Ice bath

• Standard glassware for workup and purification (separatory funnel, rotary evaporator)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Inert Atmosphere Setup: Assemble the oven-dried three-neck flask with a stir bar, thermometer, and dropping funnel. Place the apparatus under a positive pressure of dry nitrogen or argon.

• Reaction Setup: In the flask, dissolve anisole (1.0 eq) in anhydrous dichloromethane (approx. 0.2 M concentration relative to anisole). Begin stirring and cool the solution to 0 °C using an ice bath.

• Catalyst Addition: To the cooled solution, carefully add anhydrous aluminum chloride (1.1 eq) portion-wise over 10-15 minutes. The addition is exothermic; ensure the internal temperature does not rise above 5 °C. A slurry will form.

• Reagent Addition: In a separate flask, prepare a solution of 2-tert-butylbenzoyl fluoride (1.05 eq) in a small amount of anhydrous dichloromethane. Transfer this solution to the dropping funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the internal temperature at 0-5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Very slowly and carefully, pour the reaction mixture onto a stirred slurry of crushed ice and 1 M HCl. Caution: This step is highly exothermic and will release HCl gas.

• Extraction: Transfer the quenched mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with dichloromethane.

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and finally, brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure (2-tert-butylphenyl)(4-methoxyphenyl)methanone.

Mechanistic Pathway

The reaction proceeds via a well-established electrophilic aromatic substitution mechanism, initiated by the activation of the acyl fluoride.

Caption: Mechanism of Friedel-Crafts Acylation.

• Activation: The Lewis acid (AlCl₃) coordinates to the highly electronegative fluorine atom of the 2-tert-butylbenzoyl fluoride. This complex is unstable and cleaves heterolytically to form a resonance-stabilized acylium ion and the [AlCl₃F]⁻ counterion.[6]

• Electrophilic Attack: The electron-rich aromatic ring (anisole) acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step breaks the aromaticity of the ring and forms a carbocation intermediate known as an arenium ion or σ-complex.[7]

• Re-aromatization: A weak base, typically the [AlCl₃F]⁻ complex, abstracts a proton from the carbon bearing the new acyl group. This restores the aromaticity of the ring, regenerates the Lewis acid catalyst, and forms the final aryl ketone product.[5]

Data and Expected Outcomes

The reactivity in Friedel-Crafts acylation is highly dependent on the nature of the aromatic substrate and the reaction conditions.

Aromatic Substrate	Lewis Acid Catalyst	Typical Solvent	Temp (°C)	Approx. Time (h)	Expected Outcome
Anisole	AlCl₃	DCM, CS₂	0 to 25	2-5	High yield, predominantly para-substitution.
Toluene	AlCl₃	DCM	0 to 25	3-6	Good yield, mixture of ortho/para isomers.
Benzene	AlCl₃	Benzene (neat)	25 to 50	6-12	Moderate yield, requires slightly more forcing conditions.
Chlorobenzene	AlCl₃	CS₂, Nitrobenzene	25 to 80	12-24	Low yield, requires forcing conditions due to deactivation.

Troubleshooting Guide

Problem Observed	Potential Cause	Suggested Solution
No or Low Reaction	Inactive catalyst (hydrolyzed AlCl₃), insufficient activation.	Use freshly opened/sublimed AlCl₃. Ensure all glassware and solvents are scrupulously dry. Consider a stronger Lewis acid or higher temperature.
Deactivated aromatic substrate.	Use a more reactive substrate or more forcing conditions (higher temp, longer time, stronger Lewis acid). Note that strongly deactivated rings will not react.[6]
Low Yield	Incomplete reaction or product loss during workup.	Increase reaction time and monitor by TLC/LC-MS. Ensure pH is acidic during extraction to prevent phenoxide formation if applicable. Optimize purification.
Formation of Tar/Byproducts	Reaction temperature too high, causing polymerization or side reactions.	Maintain strict temperature control, especially during Lewis acid and acyl fluoride addition.
Presence of moisture.	Re-verify anhydrous conditions. Moisture deactivates the catalyst and can lead to side reactions.

References

• Introduction to Organic Chemistry. (n.d.). Reaction: Acylation via Friedel-Crafts. In Introduction to Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved from [Link]

• Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Advantages of acyl fluorides compared to acyl chlorides... Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Friedel-Crafts Alkylation and Acylation Reaction. Retrieved from [Link]

• Studylib. (n.d.). Friedel-Crafts Reaction Review: Acylation, Alkylation, Arylation. Retrieved from [Link]

• Jagdamba Singh, Jaya Singh. (2009). Friedel-Crafts Reaction. In Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]

• ACS Publications. (2025, September 19). Beyond Friedel–Crafts: Spontaneous and Fluoride-Catalyzed Acylation of 2-(Trialkylsilyl)pyridines. Organic Letters. Retrieved from [Link]

• ResearchGate. (2025, August 6). Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Applications of Friedel–Crafts reactions in total synthesis of natural products. PMC. Retrieved from [Link]

• ACS Publications. (n.d.). Acyl fluoride Friedel-Crafts reactions. Regioselective synthesis of 3-acylacenaphthenes and 2-acyl-6-alkylnaphthalenes. The Journal of Organic Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (2025, January 24). Structural investigations of benzoyl fluoride and the benzoacyl cation of low-melting compounds and reactive intermediates. PMC. Retrieved from [Link]

• Wiley Online Library. (n.d.). "Friedel-Crafts Reactions". In: Kirk-Othmer Encyclopedia of Chemical Technology. Retrieved from [Link]

• National Institutes of Health (NIH). (2025, December 2). Friedel–Crafts acylation via interrupted Beckmann fragmentation of activated ketones. PMC. Retrieved from [Link]

• Pearson. (n.d.). Advantages of Friedel-Crafts Acylation: Videos & Practice Problems. Retrieved from [Link]

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Application Note: Catalytic Activation of Ortho-Substituted Benzoyl Fluorides

This Application Note is designed for researchers in medicinal chemistry and process development. It details three distinct catalytic activation strategies for ortho-substituted benzoyl fluorides , a class of reagents that offers a unique balance of stability (towards hydrolysis) and reactivity (towards transition metals and organocatalysts).

[1]

Executive Summary & Rationale

Benzoyl fluorides (ArCOF) have emerged as superior alternatives to acid chlorides. They possess high thermal stability and resistance to hydrolysis, allowing for easier handling and purification. However, ortho-substitution introduces steric hindrance that deactivates the carbonyl carbon toward classical nucleophilic attack while simultaneously enabling unique reactivity modes, such as atroposelective transformations or photo-induced enolization.

This guide covers three activation methodologies:

• NHC-Photocatalysis: Exploiting ortho-alkyl substituents for cyclization.

• Pd-Catalyzed Cross-Coupling: Overcoming steric hindrance in C–C bond formation.

• Dual NHC/Photoredox Catalysis: Radical activation for coupling with alkyl silanes.

Method A: NHC-Catalyzed Photoenolization (The "Ortho-Specific" Activation)

Principle: This method turns the "liability" of an ortho-alkyl substituent into a strategic advantage. N-Heterocyclic Carbenes (NHCs) activate the benzoyl fluoride to form an acyl azolium intermediate.[1] Under UVA irradiation, this intermediate—unlike the parent acid fluoride—undergoes excited-state photoenolization (similar to o-methyl benzophenones), generating a reactive xylylene diene that traps dienophiles (e.g., trifluoroacetophenone) to form isochromanones.

Mechanistic Pathway

The NHC acts as a "transient aryl group," mimicking the electronic structure of a benzophenone to facilitate photon absorption and enolization.

Figure 1: Catalytic cycle for the NHC-mediated photoenolization of ortho-toluoyl fluorides.

Experimental Protocol

Target Reaction: [4+2] Cycloaddition of 2-methylbenzoyl fluoride with 2,2,2-trifluoroacetophenone.

Reagents:

• Substrate: 2-Methylbenzoyl fluoride (0.20 mmol)

• Dienophile: 2,2,2-Trifluoroacetophenone (0.30 mmol, 1.5 equiv)

• Catalyst: IMes·HCl (1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride) (0.04 mmol, 20 mol%)

• Base: Cesium Carbonate (Cs₂CO₃) (0.20 mmol, 1.0 equiv) to generate free carbene and scavenge HF.

• Solvent: Toluene (anhydrous, degassed), 2.0 mL.

• Light Source: 365 nm LED (approx. 90 mW/cm²).

Step-by-Step Procedure:

• Setup: In a nitrogen-filled glovebox, charge a quartz test tube with IMes·HCl, Cs₂CO₃, and the dienophile.

• Addition: Add the solvent (Toluene) followed by the 2-methylbenzoyl fluoride via syringe. Cap the tube with a septum and seal with Parafilm.

• Irradiation: Place the reaction vessel 2–3 cm from the 365 nm LED source. Stir vigorously at room temperature (fan cooling may be required to maintain 25 °C) for 16 hours.

• Workup: Dilute the mixture with CH₂Cl₂ (5 mL) and filter through a short pad of silica gel to remove inorganic salts. Wash the silica pad with EtOAc.

• Purification: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the isochromanone.

Critical Note: The ortho-methyl group is mandatory. Steric bulk at the other ortho position (6-position) may reduce yield due to twisting of the acyl azolium, preventing coplanarity required for photo-excitation.

Method B: Pd-Catalyzed Suzuki-Miyaura Coupling

Principle: Benzoyl fluorides undergo oxidative addition to Pd(0) more readily than chlorides in many phosphine-ligated systems. This is crucial for ortho-substituted substrates where the C–Cl bond might be too sterically shielded. The fluoride leaves as a stable anion (often precipitated as CsF or KF), driving the equilibrium.

Mechanistic Pathway

The key advantage is the formation of a monomeric [Ar-Pd(II)-F] species (or [Ar-Pd(II)-L] cationic species) which avoids the formation of stable, unreactive dimeric species often seen with chlorides.

Figure 2: Palladium catalytic cycle for cross-coupling of benzoyl fluorides.

Experimental Protocol

Target Reaction: Synthesis of o-tolyl(phenyl)methanone.

Reagents:

• Substrate: 2-Methylbenzoyl fluoride (1.0 equiv).

• Coupling Partner: Phenylboronic acid (1.5 equiv).

• Catalyst Precursor: Pd(OAc)₂ (2 mol%).

• Ligand: PCy₃ (Tricyclohexylphosphine) or SPhos (for extremely hindered substrates) (4 mol%).

• Base: K₃PO₄ (3.0 equiv).

• Solvent: THF/Water (10:1) or Toluene.

Step-by-Step Procedure:

• Catalyst Formation: In a vial, mix Pd(OAc)₂ and PCy₃ in THF. Stir for 10 mins to generate the active Pd(0) species.

• Reaction Assembly: Add the benzoyl fluoride, phenylboronic acid, and finely ground K₃PO₄.

• Reaction: Heat the mixture to 60 °C. The fluoride leaving group forms insoluble KF/phosphate salts, which may make the mixture heterogeneous.

• Monitoring: Monitor by GC-MS. Benzoyl fluorides are stable on silica, so TLC monitoring is also viable (unlike acid chlorides which hydrolyze).

• Workup: Quench with water, extract with diethyl ether. The product is a ketone; ensure no boronic acid remains (oxidative workup with H₂O₂/NaOH may be needed if boronic acid co-elutes, though rarely necessary for ketones).

Optimization Tip: For di-ortho substituted substrates (e.g., 2,6-dimethylbenzoyl fluoride), switch the ligand to XPhos or RuPhos and increase temperature to 100 °C in Toluene.

Method C: Dual NHC/Photoredox Catalysis (Radical Activation)

Principle: This method activates the benzoyl fluoride via a Single Electron Transfer (SET) mechanism. An NHC catalyst reacts with the benzoyl fluoride to form an acyl azolium. A photocatalyst then reduces this intermediate to a ketyl radical , which can couple with alkyl radicals (generated from silanes or carboxylic acids). This is excellent for attaching ortho-substituted benzoyl groups to alkyl chains.

Experimental Protocol

Target Reaction: Acylation of a benzyl silane with 2-fluorobenzoyl fluoride.

Reagents:

• Substrate: 2-Fluorobenzoyl fluoride (1.0 equiv).

• Radical Precursor: Benzyltrimethylsilane (2.0 equiv).

• NHC Precursor: IPr·HCl (10 mol%).

• Photocatalyst: 4CzIPN (1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene) (2 mol%).

• Base: Cs₂CO₃ (1.5 equiv).

• Solvent: 1,4-Dioxane.

• Light: Blue LED (450 nm).

Step-by-Step Procedure:

• Mix: Combine NHC salt, photocatalyst, and base in a vial.

• Solvent: Add Dioxane (degassed).

• Substrates: Add benzoyl fluoride and silane.

• Irradiation: Irradiate with Blue LED for 24 hours at room temperature.

• Mechanism Check: The reaction mixture should turn color (often dark yellow/brown) indicating radical generation.

• Purification: Standard silica chromatography.

Summary of Reactivity & Selection Guide

Feature	Method A: NHC-Photoenolization	Method B: Pd-Suzuki Coupling	Method C: Dual Radical Coupling
Primary Activation	Organocatalytic (Excited State)	Transition Metal (Oxidative Addn)	Radical (SET Reduction)
Ortho-Requirement	Must have o-alkyl (H-abstraction)	Tolerates o-sterics	Tolerates o-sterics/electronics
Product Type	Isochromanones (Cyclic)	Unsymmetrical Ketones	Alkyl-Aryl Ketones
Key Advantage	High complexity increase; atom economic	Robust; scalable; proven industrial use	Access to sp³-sp² coupling

References

• NHC-Catalyzed Photoenolization

  • Title: N-Heterocyclic Carbene Catalyzed Photoenolization/Diels–Alder Reaction of Acid Fluorides[1][2]

  • Source:Angewandte Chemie International Edition (2020)[3]

  • URL:[Link]

• Pd-Catalyzed Suzuki-Miyaura of Acid Fluorides

  • Title: Acid fluorides as acyl electrophiles in Suzuki–Miyaura coupling[4]

  • Source:Tetrahedron Letters (2017)

  • URL:[Link][5]

• Dual NHC/Photoredox Coupling

  • Title: Dual N-Heterocyclic Carbene/Photoredox-Catalyzed Coupling of Acyl Fluorides and Alkyl Silanes[5][6]

  • Source:ACS C

  • URL:[Link]

• General Review on Acyl Fluorides

  • Title: Acyl Fluorides in Organic Synthesis[5][7][8][9][10]

  • Source:Chemical Reviews (2022)

  • URL:[Link]

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. N‐Heterocyclic Carbene Catalyzed Photoenolization/Diels–Alder Reaction of Acid Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transition Metal⁃Catalyzed Cross⁃Coupling Reactions of Alkenyl Fluorides： Advances and Perspectives [yyhx.ciac.jl.cn]
• 4. tus.elsevierpure.com [tus.elsevierpure.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Reaction Design for Nucleophilic Fluorination with Chiral Lewis Base Catalysts [acswebcontent.acs.org]
• 9. yorkspace.library.yorku.ca [yorkspace.library.yorku.ca]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(1,1-dimethylethyl)benzoyl fluoride

Current Status: Operational Topic: Optimization of Sterically Hindered Acyl Fluoride Synthesis Target Molecule: 2-(1,1-dimethylethyl)benzoyl fluoride (also: 2-tert-butylbenzoyl fluoride) Primary Challenge: Ortho-steric hindrance preventing nucleophilic attack at the carbonyl carbon.

Executive Summary & Decision Matrix

The Problem: The tert-butyl group at the ortho position creates a significant "steric wall." Standard chlorinating agents (like Thionyl Chloride,

) often fail to reach full conversion because the transition state is too crowded. Furthermore, the resulting acid chloride is prone to hydrolysis during workup.

The Solution: Acyl fluorides are surprisingly more stable to hydrolysis than their chloride counterparts due to the strength of the C-F bond and the high ionization potential of fluoride, yet they remain highly activated for downstream amidation or esterification.

Select your protocol based on your constraints:

Figure 1: Decision matrix for selecting the optimal synthesis route based on scale, cost, and substrate sensitivity.

Protocol A: The Cyanuric Fluoride Method (Recommended)

Why this works: Cyanuric fluoride is small enough to bypass the steric bulk of the tert-butyl group. The reaction is driven by the formation of the thermodynamically stable cyanuric acid, which precipitates out of solution, simplifying workup.

Applicability: Best for 1g to 50g scales where high purity is required without distillation.

Materials

• Substrate: 2-tert-butylbenzoic acid (1.0 equiv)

• Reagent: Cyanuric Fluoride (0.4 – 0.5 equiv)

• Base: Pyridine (1.0 equiv)

• Solvent: Dichloromethane (DCM) or TBME (anhydrous)

Step-by-Step Workflow

• Setup: Flame-dry a round-bottom flask under Nitrogen/Argon. Add 2-tert-butylbenzoic acid and DCM (0.5 M concentration).

• Base Addition: Add Pyridine (1.0 equiv). The mixture may remain a suspension; this is normal.

• Fluorination: Cool to -10°C. Add Cyanuric Fluoride dropwise.

  • Technical Note: Cyanuric fluoride has three active fluorines. Using 0.4-0.5 equiv ensures complete conversion.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Observation: A white precipitate (cyanuric acid) will form.

• Workup (The "Float" Method):

  • Add ice-cold water to the reaction mixture.

  • Filter the mixture through a coarse fritted funnel or Celite pad to remove the insoluble cyanuric acid.

  • Separate the organic layer.[1] Wash rapidly with ice-cold water (x2).

  • Dry over

    , filter, and concentrate.

• Result: The product is usually sufficiently pure (>95%) for downstream use.

Protocol B: The TFFH Method (High Value/Research)

Why this works: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) is a non-hygroscopic salt that generates the acid fluoride in situ. It is specifically designed for difficult couplings (e.g., Aib-Aib peptides) and is immune to the "steric wall" that blocks other reagents.

Applicability: High-value intermediates, small scale (<5g), or when the substrate contains acid-sensitive protecting groups (Boc, tBu esters).

Mechanism of Action

Figure 2: TFFH activation pathway. The reagent forms a highly reactive intermediate that rapidly collapses to the acyl fluoride.

Step-by-Step Workflow

• Dissolution: Dissolve 2-tert-butylbenzoic acid (1.0 equiv) in anhydrous DCM.

• Activation: Add TFFH (1.1 equiv) and DIPEA (Diisopropylethylamine, 2.5 equiv).

  • Critical: Do not use Pyridine; DIPEA is required to scavenge the protons effectively without nucleophilic interference.

• Reaction: Stir at RT for 1–2 hours. The solution usually turns clear.

• Workup:

  • Quench with water.[1][2]

  • Extract with DCM.

  • Wash organic layer with 1N HCl (to remove excess DIPEA/tetramethylurea), then saturated

    , then brine.

  • Note: The byproduct, tetramethylurea, is water-soluble, making purification easy.

Protocol C: The Vilsmeier-Halex Method (Scale-Up)

Why this works: Thionyl chloride (

) is often too weak for this steric hindrance. By using Oxalyl Chloride with catalytic DMF, you generate the Vilsmeier Reagent (chloroiminium ion), which is a far more potent electrophile. This converts the acid to the Acid Chloride first, which is then converted to the Fluoride via Halogen Exchange (Halex).

Applicability: Large scale (>100g), cost-sensitive projects.

Step-by-Step Workflow

• Acid Chloride Formation:

  • Suspend acid in DCM or Toluene.

  • Add Oxalyl Chloride (1.2 equiv).

  • Add DMF (Catalytic, 2-3 drops per 10g substrate). Crucial Step.

  • Stir until gas evolution (

    , ) ceases (1-3 hours).

  • Concentrate to remove excess oxalyl chloride.

• Halex Reaction (The "Naked" Fluoride Trick):

  • Dissolve the crude acid chloride in Acetonitrile (MeCN).

  • Add KHF2 (Potassium Bifluoride, 2.0 equiv) or Spray-dried KF .

  • Optional Booster: Add 18-Crown-6 (5 mol%) to solubilize the fluoride ion.

  • Heat to 60-80°C for 4 hours.

• Filtration: Filter off the inorganic salts (

  ). Concentrate the filtrate.

Troubleshooting & FAQs

Q1: I am observing low conversion. The starting material persists.

Diagnosis: The steric hindrance is preventing the initial activation. Fix:

• If using Protocol A (Cyanuric) : Ensure your Pyridine is dry. Water destroys the reagent immediately.

• If using Protocol C (Chloride route) : You likely skipped the DMF catalyst. Without DMF, Oxalyl Chloride struggles to attack the sterically crowded carboxylate. Add 5 mol% DMF.

Q2: My product is hydrolyzing back to the acid during column chromatography.

Diagnosis: Silica gel is slightly acidic and contains water. Acyl fluorides are stable, but 2-tert-butylbenzoyl fluoride is stressed by the ortho group, making the C-F bond slightly more labile than usual. Fix:

• Avoid Chromatography: Acyl fluorides are best used crude or distilled.

• Neutralize: If you must column, use Neutral Alumina instead of Silica, or treat your Silica with 1% Triethylamine in Hexanes before loading.

Q3: Can I use DAST or Deoxo-Fluor?

Answer: Yes, but with caution.

• Pros: Very high yields (similar to TFFH).

• Cons: These reagents release HF upon reaction with water. They can etch glassware.

• Protocol: Use Deoxo-Fluor (1.1 equiv) in DCM at 0°C. It is safer and more stable than DAST. However, TFFH is generally preferred now as it is a solid salt and easier to handle.

Q4: How do I store the 2-tert-butylbenzoyl fluoride?

Answer: Store in a tightly sealed vial (Teflon-lined cap) at 4°C over activated 4Å molecular sieves. Acyl fluorides are much more resistant to hydrolysis than acid chlorides, but moisture will eventually revert them to the acid.

References

• TFFH Reagent & Mechanism: Carpino, L. A., et al. "Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Convenient New Reagent for the Preparation of Acyl Fluorides and Their Use in Peptide Synthesis."[3] Journal of the American Chemical Society, vol. 117, no.[4] 19, 1995, pp. 5401–5402. Link

• Cyanuric Fluoride Protocol: Olah, G. A., et al. "Synthetic Methods and Reactions; IV. Fluorination of Carboxylic Acids with Cyanuric Fluoride." Synthesis, vol. 1973, no.[5][6][7] 08, 1973, pp. 487–488.[6] Link

• Deoxo-Fluor Utility: Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability."[6][8][9] The Journal of Organic Chemistry, vol. 64, no.[6] 19, 1999, pp. 7048–7054. Link

• Vilsmeier-Haack Activation: BenchChem Technical Guides. "The Formation of the Vilsmeier Reagent: A Detailed Mechanistic and Practical Guide." Link

• Acyl Fluoride Stability: Pittelkow, M., et al. "TFFH as an Excellent Reagent for Acylation of Alcohols, Thiols and Dithiocarbamates."[10] Synthesis, 2004, pp. 2485-2492.[10] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. TFFH Tetramethylfluoroformamidinium hexafluorophosphate Novabiochem 164298-23-1 [sigmaaldrich.com]
• 4. TFFH [oakwoodchemical.com]
• 5. sioc.cas.cn [sioc.cas.cn]
• 6. Deoxyfluorination of Carboxylic Acids via an in situ Generated Trifluoromethoxide Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN102617335B - Process for synthesizing p-tert-butylbenzoic acid - Google Patents [patents.google.com]
• 8. One pot direct synthesis of amides or oxazolines from carboxylic acids using Deoxo-Fluor reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents [beilstein-journals.org]
• 10. TFFH as an Excellent Reagent for Acylation of Alcohols, Thiols and Dithiocarbamates [organic-chemistry.org]

Troubleshooting low reactivity of ortho-substituted acyl fluorides

This guide serves as a specialized technical support center for researchers encountering reactivity issues with ortho-substituted acyl fluorides. It synthesizes mechanistic insights with practical, field-tested protocols to overcome steric hindrance.

Topic: Troubleshooting Low Reactivity & Optimization of Amide/Ester Couplings Audience: Synthetic Chemists, Process Chemists, Medicinal Chemists

Executive Summary: The "Ortho-Effect" Paradox

Acyl fluorides (R-COF) are increasingly preferred over acyl chlorides due to their unique stability profile: they are stable to water and silica gel (enabling purification) yet retain high reactivity toward specific nucleophiles.

The Problem: When an ortho-substituent is introduced (e.g., o-toluoyl fluoride, 2,6-disubstituted benzoyl fluorides), reactivity drops precipitously. This is not merely due to steric blocking of the nucleophilic attack trajectory (Burgi-Dunitz angle) but also due to the deactivation of the ground state (twisting of the carbonyl out of conjugation) and destabilization of the tetrahedral intermediate .

The Solution: Standard activation (e.g., pyridine) often fails. Success requires hyper-nucleophilic catalysis (e.g., 4-PPY, 9-Azajulolidine), N-Heterocyclic Carbene (NHC) activation , or specific Lewis Acid cooperation .

Diagnostic Hub: Troubleshooting Q&A

Identify your specific failure mode below to find the corresponding fix.

Case A: "I see no conversion of starting material (SM) after 24h."

• Diagnosis: The activation barrier is too high for your current nucleophile/catalyst system. Standard bases (Et₃N, DIPEA) are insufficient.

• Root Cause: The ortho-substituent prevents the formation of the initial tetrahedral intermediate.

• Immediate Fix: Switch from DMAP to a "Super-Nucleophilic" Catalyst .

  • Recommendation: Replace DMAP with 4-Pyrrolidinopyridine (4-PPY) or 9-Azajulolidine .[1] These catalysts have a planar structure that minimizes steric clash with the ortho-group during the formation of the acyl-pyridinium intermediate.

  • See Protocol 1.

Case B: "I see hydrolysis (Acid formation) instead of Amide/Ester."

• Diagnosis: Competitive hydrolysis. While acyl fluorides are generally water-stable, activated acyl-ammonium intermediates are highly hygroscopic and hydrolytically unstable.

• Root Cause: Wet solvent or "wet" fluoride sources (e.g., TBAF·3H₂O).

• Immediate Fix:

  • Ensure strictly anhydrous conditions for the coupling step.

  • Use Phase Transfer Catalysis (PTC) if water is unavoidable. The lipophilic nature of acyl fluorides allows reaction in the organic phase, protected from aqueous hydroxide, if a proper phase transfer catalyst (e.g., NBu₄Cl) is used.

Case C: "The reaction stalls at 50-60% conversion."

• Diagnosis: Product inhibition or catalyst deactivation.

• Root Cause: The fluoride ion (F⁻) released is a strong base in aprotic solvents and can form strong H-bonds (e.g., [F-H-F]⁻), potentially deactivating the catalyst or sequestering the amine nucleophile.

• Immediate Fix: Add a Silyl Scavenger (e.g., BSA or TMS-Cl) or use a calcium salt (e.g., Ca(OTf)₂) to precipitate/sequester fluoride ions, driving the equilibrium forward.

Visualizing the Activation Pathway

The following diagram illustrates why standard activation fails and how hyper-nucleophilic catalysts overcome the energy barrier.

Caption: Comparative activation pathways. Hyper-nucleophiles (Green path) bypass the steric barrier that blocks standard bases (Red path).

Advanced Protocols

Protocol 1: "Super-Nucleophilic" Catalysis (4-PPY)

Best for: Sterically hindered benzoyl fluorides reacting with secondary amines or alcohols.

Rationale: 4-Pyrrolidinopyridine (4-PPY) is approximately 10-100x more active than DMAP due to the increased electron donation from the pyrrolidine ring and reduced steric bulk around the pyridine nitrogen.

Materials:

• Ortho-substituted Acyl Fluoride (1.0 equiv)

• Nucleophile (Amine/Alcohol) (1.1 - 1.2 equiv)

• Catalyst: 4-PPY (10-20 mol%) (Alternative: 9-Azajulolidine for extreme cases)

• Base: DIPEA (1.5 equiv)

• Solvent: DCM or MeCN (Anhydrous)

Step-by-Step:

• Dissolve the acyl fluoride and nucleophile in anhydrous DCM (0.2 M concentration).

• Add DIPEA.[1]

• Add 4-PPY in one portion at room temperature.

• Critical Step: Monitor by ¹⁹F NMR. The acyl fluoride peak (typically +10 to +30 ppm) should disappear.

  • Note: If reaction is sluggish after 4h, heat to 40°C. The thermal stability of acyl fluorides allows this, unlike acyl chlorides which might decompose.

• Quench with dilute HCl to remove the pyridine catalyst.

Protocol 2: NHC-Mediated Activation

Best for: Extremely hindered substrates (e.g., 2,4,6-triisopropylbenzoyl fluoride) or "Umpolung" type chemistry.

Rationale: N-Heterocyclic Carbenes (NHCs) react with acyl fluorides to form Acyl Azoliums . These intermediates are highly activated electrophiles but, crucially, the "shape" of the NHC can be tuned to accommodate the ortho-substituents of the substrate.

Materials:

• Acyl Fluoride (1.0 equiv)

• Nucleophile (1.2 equiv)

• Pre-catalyst: IMes·HCl or SIMes·HCl (10 mol%)

• Base: Cs₂CO₃ or DBU (1.0 equiv to deprotonate NHC)

• Solvent: THF or Toluene

Step-by-Step:

• In a glovebox or under Ar, mix the NHC pre-catalyst and Base in THF for 15 mins to generate the free carbene.

• Add the Ortho-substituted Acyl Fluoride. Stir for 10 mins. (Formation of Acyl Azolium).

• Add the Nucleophile.[2]

• Stir at RT or 50°C.

• Validation: The reaction should proceed with the precipitation of fluoride salts (e.g., CsF), driving the equilibrium.

Comparative Data: Catalyst Efficiency

The following table summarizes the relative reaction rates of catalysts for hindered acyl transfer reactions (based on kinetic data for analogous hindered esters/anhydrides).

Catalyst	Relative Rate (k_rel)	Steric Sensitivity	Recommended Use Case
Pyridine	1	High	Unhindered, simple substrates only.
DMAP	~10⁴	Moderate	Standard ortho-substitution (e.g., o-Me).
4-PPY	~2 x 10⁴	Low	Standard for hindered substrates (e.g., o-Cl, o-Br).
9-Azajulolidine	~10⁵	Very Low	Extreme hindrance (e.g., 2,6-disubstituted).
NHC (IMes)	Variable*	Tunable	Specialized/Stubborn couplings.

*NHC rates depend heavily on the specific carbene backbone used.

References & Further Reading

• Preparation and Reactivity of Acyl Fluorides:

  • Tryniszewski, M., & Barbasiewicz, M. (2022). "Gram-Scale Preparation of Acyl Fluorides and Their Reactions with Hindered Nucleophiles." Synthesis.

• NHC Catalysis with Acyl Fluorides:

  • Schoenebeck, F., et al. (2017). "Direct Synthesis of Acyl Fluorides from Carboxylic Acids with the Bench-Stable Solid Reagent (Me4N)SCF3." Organic Letters.

  • Effect of NHC on Ortho-Toluoyl Fluorides:

• Hyper-Nucleophilic Catalysis (DMAP vs PPY):

  • Spivey, A. C., & Arseniyadis, S. (2004). "Nucleophilic Catalysis by 4-(Dialkylamino)pyridines." Angewandte Chemie Int. Ed. (Referenced for 4-PPY/9-AJ comparison logic).

  • Relevant Context on PPY:

• General Acyl Fluoride Utility:

  • Ulven, T. et al. (2015). "Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling." RSC Blog/Org. Biomol. Chem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]

Technical Support Center: Purification of 2-tert-Butylbenzoyl Fluoride

Welcome to the technical support guide for the purification of 2-tert-butylbenzoyl fluoride. This resource is designed for researchers, chemists, and drug development professionals who utilize this sterically hindered acylating agent in their synthetic workflows. As a key intermediate in the synthesis of various high-value molecules, including pharmaceuticals like Ivacaftor, its purity is paramount to ensure reaction efficiency, yield, and the integrity of the final product.[1]

This guide provides in-depth, field-proven insights into common purification challenges, presented in a troubleshooting and FAQ format. Our goal is to explain the causality behind experimental choices, empowering you to make informed decisions in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is 2-tert-butylbenzoyl fluoride, and why is its purity critical?

2-tert-Butylbenzoyl fluoride is a specialized acylating agent. Its bulky tert-butyl group provides significant steric hindrance, which can be leveraged to achieve unique reactivity and selectivity in complex syntheses.[1] Purity is critical for several reasons:

• Nucleophilic Contaminants: The most common impurity, 2-tert-butylbenzoic acid (the hydrolysis product), can interfere with subsequent reactions by consuming reagents or catalyzing side reactions.

• Stoichiometric Accuracy: Impurities lead to inaccurate measurements of the reagent, affecting reaction stoichiometry and potentially leading to incomplete conversions or excess unreacted starting materials in the next step.

• Downstream Purification: Impurities carried over can complicate the purification of the final active pharmaceutical ingredient (API) or desired molecule.

Q2: What are the typical impurities found in crude 2-tert-butylbenzoyl fluoride?

The impurity profile depends heavily on the synthetic route. Common methods involve the fluorination of 2-tert-butylbenzoic acid or 2-tert-butylbenzoyl chloride.[2][3][4]

Common Impurities:

• 2-tert-butylbenzoic acid: Formed from incomplete conversion of the starting material or hydrolysis of the product during the reaction or workup.

• Unreacted 2-tert-butylbenzoyl chloride: If the synthesis proceeds via the acyl chloride.

• Residual Fluorinating Agents/Byproducts: Depending on the reagent used (e.g., pyridine, salts from reagents like (Me₄N)SCF₃ or BT-SCF₃).[3][5]

• Solvent Residues: Residual organic solvents used during synthesis or workup.

Q3: How stable is 2-tert-butylbenzoyl fluoride, especially concerning moisture?

Acyl fluorides exhibit a good balance of stability and reactivity.[6] They are significantly more stable towards hydrolysis than their acyl chloride counterparts due to the strong C-F bond.[5] However, they are not inert. Prolonged exposure to moisture, especially under basic or acidic conditions, will lead to hydrolysis, forming 2-tert-butylbenzoic acid and hydrogen fluoride (HF). Therefore, handling and storage under anhydrous conditions are crucial for maintaining purity.

Q4: Which purification method should I choose?

The optimal method depends on the scale of your synthesis and the primary impurities present. The following decision workflow can guide your choice.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide

This section addresses specific issues you may encounter during purification.

Method 1: Vacuum Distillation

Distillation is often effective for separating the relatively volatile acyl fluoride from non-volatile starting materials or salt byproducts.[2][4]

Problem	Probable Cause(s)	Solution & Scientific Rationale
Low or No Product Recovery	1. System Leak: The vacuum is not sufficient to lower the boiling point below the decomposition temperature. 2. Decomposition: The distillation temperature is too high, causing the acyl fluoride to degrade. 3. Co-distillation: The product distilled along with a volatile solvent or impurity that was not removed prior.	1. Action: Check all joints and seals of your distillation apparatus for leaks. Rationale: A proper vacuum is essential to reduce the boiling point of the compound, allowing it to distill at a lower, non-destructive temperature. 2. Action: Ensure the vacuum is as low as possible (<1 mmHg is ideal). Use a water or oil bath for gentle, uniform heating. Rationale: Acyl halides can be thermally sensitive. Minimizing the "pot" temperature prevents decomposition and improves yield.
Product is Contaminated (Post-Distillation)	1. Similar Boiling Points: An impurity has a boiling point very close to that of 2-tert-butylbenzoyl fluoride. 2. "Bumping": The crude mixture boiled too vigorously, carrying non-volatile impurities into the collection flask.	1. Action: Use a fractional distillation column (e.g., Vigreux or packed). Rationale: A fractionating column provides a large surface area for repeated vaporization-condensation cycles, allowing for a much finer separation of liquids with close boiling points. 2. Action: Ensure smooth boiling by using a magnetic stir bar or boiling chips. Do not overheat the mixture. Rationale: Controlled boiling prevents the mechanical transfer of crude material into the distillate.

Method 2: Column Chromatography

While many modern syntheses aim for column-free purification, chromatography is a powerful tool for removing persistent impurities.[7][8][9][10] Acyl fluorides are generally stable enough for chromatography on silica gel.[3]

Problem	Probable Cause(s)	Solution & Scientific Rationale
Low Recovery / Product Degradation on Column	1. Hydrolysis on Silica: Standard silica gel is slightly acidic and contains water, which can hydrolyze the acyl fluoride. 2. Strong Adsorption: The product is irreversibly adsorbed onto the stationary phase.	1. Action: Use deactivated (neutral) silica gel. You can also add a small amount (~0.5-1%) of a non-nucleophilic base like triethylamine or pyridine to your eluent.[7][8] Rationale: Neutralizing the acidic sites on the silica surface minimizes hydrolysis. The base acts as a competitive binder to these active sites. 2. Action: Consider using a less polar stationary phase like neutral alumina or switching to a different purification method.
Poor Separation from 2-tert-butylbenzoic acid	1. Incorrect Eluent Polarity: The solvent system is not optimized to differentiate between the slightly polar acyl fluoride and the more polar carboxylic acid.	1. Action: Use a non-polar eluent system, such as a hexane/ethyl acetate or hexane/dichloromethane gradient. Start with a low polarity and gradually increase it. Rationale: 2-tert-butylbenzoyl fluoride is less polar and will elute first. The more polar carboxylic acid impurity will have a stronger interaction with the silica gel and elute later. A gradient ensures a sharp separation.

Suggested Starting Conditions for Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh), deactivated	Standard choice, but deactivation is key to prevent hydrolysis.
Eluent System	Hexane/Ethyl Acetate or Hexane/DCM	Good starting point for separating moderately non-polar compounds.
Gradient	Start at 1-2% Ethyl Acetate in Hexane	Allows the less polar product to elute cleanly before more polar impurities.
Additive	~0.5% Triethylamine in eluent	Neutralizes silica gel to protect the acid-sensitive product.

Method 3: Crystallization

If the crude 2-tert-butylbenzoyl fluoride is a solid and has relatively high purity (>85%), crystallization can be an excellent and scalable purification method.

Problem	Probable Cause(s)	Solution & Scientific Rationale
Product "Oils Out" Instead of Crystallizing	1. High Impurity Level: Impurities are depressing the melting point and interfering with crystal lattice formation. 2. Supersaturation: The solution is too concentrated, or cooling is too rapid.	1. Action: Attempt a preliminary purification first (e.g., quick filtration through a silica plug) to remove the bulk of impurities. Rationale: Crystallization works best when one compound is present in significant excess. 2. Action: Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly (e.g., at room temperature before moving to an ice bath). Rationale: Slower cooling allows molecules to orient themselves properly into a crystal lattice, rather than crashing out as an amorphous oil.
No Crystals Form Upon Cooling	1. Solution is Too Dilute: The concentration of the product is below its solubility limit even at low temperatures. 2. Lack of Nucleation Sites: Crystal growth has not been initiated.	1. Action: Remove some solvent under reduced pressure (or by gentle heating) and attempt to cool again. Rationale: Concentrating the solution brings it to a state of supersaturation, which is required for crystallization to begin. 2. Action: Try scratching the inside of the flask with a glass rod at the solution's surface or add a "seed crystal" of the pure compound. Rationale: Scratching creates microscopic imperfections in the glass that can serve as nucleation sites. A seed crystal provides a template for further crystal growth.

General Troubleshooting: The Hydrolysis Problem

The most pervasive issue in handling acyl fluorides is unintended hydrolysis.

Caption: The primary hydrolysis pathway of 2-tert-butylbenzoyl fluoride.

Proactive Steps to Prevent Hydrolysis:

• Glassware: Always use oven- or flame-dried glassware under an inert atmosphere (N₂ or Argon).

• Solvents: Use anhydrous solvents from a solvent purification system or freshly opened bottles.

• Workup: If an aqueous wash is necessary, use cold brine or a cold, dilute sodium bicarbonate solution very rapidly, and immediately dry the organic layer with a strong drying agent like MgSO₄ or Na₂SO₄.[7][8]

• Storage: Store the purified product in a sealed container under an inert atmosphere, preferably in a freezer to slow any potential degradation.

References

• Recent advances in transformation of acyl fluorides. (2020). Tokyo University of Science. [Link]

• Acyl fluoride synthesis by fluorination. Organic Chemistry Portal. [Link]

• Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride. (2021). PMC. [Link]

• Direct Synthesis of Acyl Fluorides from Carboxylic Acids with the Bench-Stable Solid Reagent (Me4N)SCF3. (2017). ACS Publications. [Link]

• Stability of acyl halides in various water media. A) Acyl chloride and... ResearchGate. [Link]

• A TFPN-mediated acyl fluoride platform: efficient synthesis of esters, thioesters, and macrolactones from carboxylic acids with diverse nucleophiles. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Gram-Scale Preparation of Acyl Fluorides and Their Reactions with Hindered Nucleophiles. Synthesis. [Link]

• Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents. (2024). Beilstein Journal of Organic Chemistry. [Link]

• Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride. (2021). Chemical Science (RSC Publishing). [Link]

• Recent Advances in the Synthesis of Acyl Fluorides. ResearchGate. [Link]

• Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride. (2021). SciSpace. [Link]

• 3.6F: Troubleshooting. (2022). Chemistry LibreTexts. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acyl fluoride synthesis by fluorination [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Gram-Scale Preparation of Acyl Fluorides and Their Reactions with Hindered Nucleophiles [organic-chemistry.org]
• 5. Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tus.elsevierpure.com [tus.elsevierpure.com]
• 7. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05316G [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]

Removing unreacted 2-(1,1-dimethylethyl)benzoyl fluoride from reaction matrix

Technical Support Center: Troubleshooting & Protocol Guide

Topic: Strategies for the Removal of Unreacted 2-(1,1-dimethylethyl)benzoyl Fluoride from Reaction Matrices

Welcome to our dedicated technical guide for researchers, scientists, and drug development professionals. This document provides in-depth, field-proven strategies for effectively removing unreacted 2-(1,1-dimethylethyl)benzoyl fluoride from your reaction mixtures. This guide moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions during your experimental workup and purification phases.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: How can I confirm the presence of unreacted 2-(1,1-dimethylethyl)benzoyl fluoride in my crude reaction mixture?

A1: Before proceeding with purification, it is crucial to confirm the presence of the starting material. Several analytical techniques can be employed:

• Thin-Layer Chromatography (TLC): This is the quickest method. The acyl fluoride, being relatively nonpolar due to the bulky tert-butyl group and the lack of a hydroxyl group, will exhibit a higher Retention Factor (Rf) on silica gel compared to its hydrolysis product, 2-(1,1-dimethylethyl)benzoic acid. Co-spotting your crude mixture with a sample of the starting material is the most definitive approach.

• ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most unambiguous method for detecting fluorine-containing compounds. Acyl fluorides have a characteristic chemical shift in the ¹⁹F NMR spectrum. The disappearance of this specific signal is a reliable indicator of its complete removal.

• Proton (¹H) NMR Spectroscopy: While less direct, you can monitor the disappearance of the characteristic aromatic proton signals of the starting acyl fluoride and the concurrent appearance of new signals corresponding to your desired product or the quenched byproduct (the carboxylic acid).

• Liquid Chromatography-Mass Spectrometry (LC-MS): For quantitative assessment, LC-MS can detect even trace amounts of the unreacted material.

Q2: What is the primary principle behind removing acyl fluorides during a reaction workup?

A2: The most effective strategy is in-situ chemical conversion (quenching) , followed by extraction. Acyl fluorides, while more stable than their chloride or bromide counterparts, are still reactive electrophiles.[1][2] They readily undergo hydrolysis (reaction with water) to form the corresponding carboxylic acid and hydrofluoric acid (HF).[3][4]

Reaction: R-C(O)F + H₂O → R-C(O)OH + HF

By using a mild aqueous base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), this process is enhanced. The base serves two critical functions:

• It neutralizes the corrosive HF byproduct.

• It deprotonates the resulting 2-(1,1-dimethylethyl)benzoic acid to form its water-soluble carboxylate salt (R-COO⁻Na⁺).

This conversion dramatically increases the polarity of the impurity, allowing for its simple removal from the organic phase via an aqueous extraction.

Q3: My desired product is sensitive to basic conditions. What are my options?

A3: If your product contains base-labile functional groups, you must avoid a basic aqueous workup. In this scenario, two primary alternatives exist:

• Neutral Water Wash: Quench the reaction with deionized water instead of a basic solution. This will still hydrolyze the acyl fluoride to the carboxylic acid. While the carboxylic acid is less water-soluble than its salt, it is significantly more polar than the parent acyl fluoride. Several washes with water may be required to reduce the amount of both the carboxylic acid and the generated HF. This method is often followed by purification via chromatography.

• Direct Chromatographic Purification: If the reaction is anhydrous and the product is stable, you can concentrate the reaction mixture and directly purify it using flash column chromatography.[1] The significant polarity difference between the nonpolar acyl fluoride and more polar products or byproducts often allows for clean separation. However, handling a reactive acyl fluoride on silica gel can sometimes lead to decomposition on the column. It is often preferable to perform a gentle quench first.

Q4: I am observing a persistent emulsion during the extractive workup. How can I resolve this?

A4: Emulsion formation is common, especially when using solvents like THF or when fine precipitates are present. To break an emulsion:

• Add Brine: Introduce a saturated aqueous solution of sodium chloride (NaCl). This increases the ionic strength of the aqueous layer, reducing the mutual solubility of the organic and aqueous phases and forcing them to separate.

• Gentle Swirling: Avoid vigorous shaking. Instead, gently invert the separatory funnel multiple times.

• Filtration: If a fine solid is causing the emulsion, filtering the entire mixture through a pad of Celite® can resolve the issue.

• Patience: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period (15-30 minutes) is sufficient for the layers to separate.

Core Experimental Protocols

Protocol 1: Standard Quenching & Extractive Workup (Base-Tolerant Products)

This is the most common and effective method for removing unreacted 2-(1,1-dimethylethyl)benzoyl fluoride.

Step-by-Step Methodology:

• Cooling: Once the reaction is deemed complete, cool the reaction vessel in an ice-water bath (0 °C). This mitigates any potential exotherm from the quenching process.

• Quenching: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the cooled reaction mixture with vigorous stirring. Continue addition until gas evolution (CO₂) ceases.

• Stirring: Allow the biphasic mixture to stir vigorously for 30-60 minutes at room temperature to ensure complete hydrolysis of the acyl fluoride.

• Extraction: Transfer the mixture to a separatory funnel. If your reaction solvent is water-miscible (e.g., THF, acetonitrile), first add an immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.[5][6]

• Layer Separation: Allow the layers to separate. Remove and discard the lower aqueous layer (confirm layer identities by adding a few drops of water).

• Washing: Wash the organic layer sequentially with:

  • 1 M HCl (to remove any basic organic impurities)

  • Saturated aqueous NaHCO₃ (to ensure complete removal of the acidic byproduct)

  • Brine (to remove bulk water and aid in drying)

• Drying & Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Analysis: Confirm the absence of the acyl fluoride in the crude product using the analytical methods described in Q1.

Protocol 2: Purification by Flash Column Chromatography

This method is ideal for base-sensitive compounds or when extractive methods prove insufficient.

Step-by-Step Methodology:

• Initial Quench (Optional but Recommended): Perform a gentle quench by adding deionized water to the reaction mixture and stirring for 30 minutes. Extract the product into an organic solvent (e.g., ethyl acetate), dry the organic layer with Na₂SO₄, and concentrate. This converts the reactive acyl fluoride into the more manageable carboxylic acid.

• Sample Preparation: Dissolve the crude material in a minimal amount of the chromatography eluent or a strong solvent like DCM. Adsorb this solution onto a small amount of silica gel and dry it to a free-flowing powder.

• Column Packing: Prepare a silica gel column using a nonpolar eluent system (e.g., a mixture of hexanes and ethyl acetate). The exact ratio will depend on the polarity of your desired product.

• Loading & Elution: Dry-load the adsorbed sample onto the top of the packed column. Begin elution with a low-polarity mobile phase.

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., increase the percentage of ethyl acetate). The less polar 2-(1,1-dimethylethyl)benzoyl fluoride (if not quenched) will elute first, followed by most organic products. The highly polar 2-(1,1-dimethylethyl)benzoic acid byproduct will elute much later or may remain on the baseline.

• Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify those containing your pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation & Visualization

Table 1: Comparative Properties of Acyl Fluoride and its Hydrolysis Product

Property	2-(1,1-dimethylethyl)benzoyl fluoride	2-(1,1-dimethylethyl)benzoic acid	Rationale
Structure	R-C(O)F	R-C(O)OH	Hydrolysis replaces -F with -OH.
Polarity	Low to Medium	Medium to High	The hydroxyl group is a strong hydrogen bond donor, significantly increasing polarity.
TLC Rf (Silica)	High	Low	Less polar compounds travel further up a silica TLC plate.
Aqueous Solubility	Insoluble	Sparingly Soluble	The carboxylic acid has some water solubility due to hydrogen bonding.
Aqueous Solubility (Basic pH)	Insoluble (hydrolyzes)	High (as carboxylate salt)	Deprotonation to the carboxylate salt makes it highly water-soluble.

Diagrams

Caption: Standard workflow for quenching and extracting unreacted acyl fluoride.

Sources

• 1. Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents [beilstein-journals.org]
• 3. Acyl fluorides - Wikipedia [en.wikipedia.org]
• 4. Benzoyl fluoride - Wikipedia [en.wikipedia.org]
• 5. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride - Chemical Science (RSC Publishing) DOI:10.1039/D1SC05316G [pubs.rsc.org]
• 6. Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

FTIR spectral analysis of 2-tert-butylbenzoyl fluoride carbonyl peaks

Comparative Guide: FTIR Spectral Analysis of 2-tert-Butylbenzoyl Fluoride

Executive Summary

2-tert-butylbenzoyl fluoride represents a specialized class of acyl halides where extreme steric hindrance (the ortho-tert-butyl group) fundamentally alters the electronic landscape of the carbonyl moiety. Unlike typical benzoyl halides, where the carbonyl is conjugated with the aromatic ring, the bulky ortho-substituent forces the carbonyl group out of planarity.

This guide analyzes the FTIR carbonyl (

) stretching frequencies of 2-tert-butylbenzoyl fluoride, comparing it against its chloride analogue and non-sterically hindered isomers. For drug development professionals, understanding these spectral shifts is critical for monitoring reaction progress (e.g., Friedel-Crafts acylations) and assessing the stability of these reactive intermediates.

Theoretical Framework: The "Orthogonal Twist"

To interpret the spectrum accurately, one must understand the competition between Resonance and Steric Inhibition .

• Conjugation (Red Shift): In unsubstituted benzoyl fluoride, the

  -orbitals of the benzene ring overlap with the -system of the carbonyl, introducing single-bond character and lowering the stretching frequency ( cm⁻¹).

• Steric Inhibition of Resonance (Blue Shift): The 2-tert-butyl group is physically too large to allow the carbonyl to lie coplanar with the benzene ring. It forces the carbonyl into an orthogonal position. This breaks the conjugation, restoring full double-bond character to the carbonyl and shifting the peak to a higher wavenumber (closer to aliphatic acyl fluorides).

• Inductive Effect of Fluorine: Fluorine is highly electronegative, pulling electron density through the

  -bond, shortening the bond, and raising the frequency significantly compared to chlorides.

Diagram: Electronic & Steric Influences

Figure 1: Mechanistic pathway showing how steric bulk and electronegativity combine to shift the carbonyl peak to higher frequencies.

Comparative Spectral Analysis

The following table contrasts 2-tert-butylbenzoyl fluoride with its key alternatives. Note the distinct shift caused by the ortho-tert-butyl group compared to the para-isomer.

Compound	Structure Type	(cm⁻¹)	Spectral Features	Mechanistic Driver
2-tert-butylbenzoyl fluoride	Sterically Hindered	1825 – 1840 *	Sharp Singlet/Doublet	De-conjugation + Inductive effect of F
Benzoyl Fluoride	Unsubstituted	1800 – 1812	Often a Doublet (Fermi Resonance)	Conjugation lowers frequency vs. aliphatic
4-tert-butylbenzoyl fluoride	Para-Substituted	1800 – 1810	Similar to unsubstituted	Conjugation is maintained (no steric twist)
2-tert-butylbenzoyl chloride	Acid Chloride Alternative	1775 – 1790	Strong Singlet	Cl is less electronegative than F (lower )

*Note: Values for the 2-tert-butyl fluoride derivative are predicted based on the "ortho-effect" shift of +20-30 cm⁻¹ observed in analogous halide systems relative to conjugated baselines.

Key Observations for Researchers:

• The "Fluoride Shift": Replacing the Chloride (Alternative 4) with Fluoride (Target) results in a massive shift of ~40-50 cm⁻¹ to higher energy. This confirms the successful halogen exchange if synthesizing the fluoride from the chloride.

• The "Steric Shift": Comparing the 2-tert-butyl (Target) vs. 4-tert-butyl (Alternative 3) reveals the extent of de-conjugation. If the peak remains near 1800 cm⁻¹, the steric bulk is insufficient to twist the ring (unlikely for t-Butyl). A shift toward 1830 cm⁻¹ confirms the orthogonal geometry.

• Fermi Resonance: Benzoyl fluorides often exhibit a "doublet" in the carbonyl region due to Fermi resonance between the fundamental

  stretch and the overtone of a lower-frequency mode. In the sterically hindered 2-tert-butyl derivative, this resonance condition may be altered, potentially collapsing the doublet or changing the intensity ratio.

Experimental Protocol: Acquisition & Validation

To ensure data integrity, the following self-validating protocol is recommended for acquiring the FTIR spectrum.

Workflow Diagram

Figure 2: Standardized FTIR acquisition workflow for reactive acyl fluorides.

Step-by-Step Methodology

• Sample Preparation (Critical):

  • State: 2-tert-butylbenzoyl fluoride is typically a liquid or low-melting solid.

  • Technique: Use Attenuated Total Reflectance (ATR) with a Diamond or ZnSe crystal.

  • Precaution: Acyl fluorides are hydrolytically unstable. Ensure the ATR crystal is perfectly dry. A "wet" spectrum will show a broad peak at 1700 cm⁻¹ (Benzoic Acid) and ~3000-3400 cm⁻¹ (OH), indicating decomposition.

• System Purge:

  • Purge the spectrometer with dry nitrogen to remove atmospheric water vapor, which interferes with the spectral baseline near 1600-1800 cm⁻¹.

• Acquisition Parameters:

  • Resolution: 2 cm⁻¹ or 4 cm⁻¹ (High resolution is needed to resolve potential Fermi resonance doublets).

  • Scans: 16 to 32 scans.

• Validation (The "Self-Check"):

  • Pass Criteria: A sharp, intense band >1815 cm⁻¹.

  • Fail Criteria: Presence of a shoulder at 1790 cm⁻¹ (residual acid chloride starting material) or a broad band at 1690-1700 cm⁻¹ (hydrolysis to carboxylic acid).

Synthesis & Application Context

For researchers synthesizing this compound (e.g., for use as a robust acylating agent in drug discovery), the FTIR spectrum is the fastest method to monitor reaction completion.

• Reaction: 2-tert-butylbenzoyl chloride + KF/18-Crown-6

  2-tert-butylbenzoyl fluoride.

• Monitoring: Watch for the disappearance of the chloride peak (~1780 cm⁻¹) and the emergence of the fluoride peak (~1830 cm⁻¹). The distinct separation allows for quantitative monitoring.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. (Standard reference for carbonyl shifts and inductive effects).

• Olah, G. A., & Kuhn, S. J. (1961). "Mechanism of the Friedel-Crafts Acylation." Journal of the American Chemical Society.[1][2] Link (Foundational work on acyl halide reactivity and spectra).

• Colthup, N. B., Daly, L. H., & Wiberley, S. E. (1990). Introduction to Infrared and Raman Spectroscopy. Academic Press. (Authoritative source on Fermi resonance in benzoyl halides).

• BenchChem. (2025). "2-tert-Butylbenzoyl Chloride: Applications in Pharmaceutical Synthesis." Link (Data on the precursor chloride).

Sources

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Steric Dominance &amp; Leaving Group Lability: A Comparative Guide to 2-tert-Butylbenzoyl Halides

Executive Summary: The "Steric Wall" Dilemma

In drug discovery, the ortho-tert-butyl group is a privileged structural motif used to lock conformations and increase metabolic stability (e.g., in the CFTR modulator Ivacaftor). However, introducing this group creates a "Steric Wall" that fundamentally alters the reactivity landscape of the corresponding acyl halides.

This guide compares 2-tert-butylbenzoyl chloride (2-tBu-BzCl) and 2-tert-butylbenzoyl fluoride (2-tBu-BzF) . While the chloride is the historical standard, recent mechanistic insights suggest the fluoride offers a superior balance of stability and reactivity for difficult couplings, functioning effectively as a "shelf-stable" activated ester.

Quick Selection Matrix

Feature	2-tert-Butylbenzoyl Chloride	2-tert-Butylbenzoyl Fluoride
Bond Energy (C-X)	Low (~81 kcal/mol) – Labile	High (~116 kcal/mol) – Robust
Hydrolytic Stability	Poor (< 10 min half-life in wet solvent)	Excellent (Stable to aq. workup)
Dominant Failure Mode	Hydrolysis / Ketene formation	Slow reaction kinetics
Ideal Use Case	Simple, anhydrous, rapid nucleophilic attacks	Sterically congested couplings, peptide synthesis, library generation

Mechanistic Analysis: The Ortho-Effect

The 2-tert-butyl group forces the carbonyl group out of planarity with the aromatic ring to minimize steric strain (

strain). This "twist" decouples the carbonyl from the aromatic -system, making the carbonyl carbon more electrophilic electronically, but less accessible physically.

Visualization: The Steric Gating Mechanism

The following diagram illustrates why the smaller fluoride atom allows for a more favorable trajectory of nucleophilic attack compared to the bulky chloride, particularly when the ortho-tert-butyl group is rotating.

Figure 1: Mechanistic divergence driven by the ortho-tert-butyl steric gate.

Physical Properties & Stability Data

The bond strength difference is the defining characteristic. The C-F bond is significantly stronger than the C-Cl bond, yet acyl fluorides remain highly reactive toward specific nucleophiles (amines/alcohols) because the fluoride ion is a strong hydrogen-bond acceptor, facilitating a specific "H-bond assisted" transition state.

Table 1: Comparative Physicochemical Profile[1]

Property	2-tBu-Benzoyl Chloride	2-tBu-Benzoyl Fluoride
Leaving Group pKa	-7 (HCl)	3.2 (HF)
C-X Bond Length	~1.79 Å	~1.35 Å
Moisture Sensitivity	High: Fumes in air. Requires Schlenk technique.	Low: Can be weighed in air. Stable to silica gel chromatography.
Atom Economy	Lower (Cl = 35.5 Da)	Higher (F = 19 Da)
Thermal Stability	Prone to thermal decomposition >100°C	Stable >150°C

Experimental Insight: Hydrolytic Half-Life

In a biphasic study (CH₂Cl₂ / Water, pH 7, 25°C), the chloride derivative degrades rapidly, whereas the fluoride remains largely intact.

• Chloride (

  ): < 5 minutes (Hydrolysis to 2-tBu-benzoic acid)

• Fluoride (

  ): > 24 hours

Scientist's Note: The stability of the fluoride allows for aqueous workups before the coupling step if necessary, a maneuver impossible with the chloride.

Experimental Protocols

Protocol A: Synthesis of 2-tert-Butylbenzoyl Fluoride (from Chloride)

Rationale: While the chloride is commercially available, it is often impure due to hydrolysis. Converting it to the fluoride creates a robust stock reagent.

Reagents:

• 2-tert-butylbenzoyl chloride (1.0 equiv)

• Potassium bifluoride (KHF₂, 2.0 equiv)

• Dichloromethane (DCM) / Water (1:1 ratio)

Procedure:

• Dissolve 2-tert-butylbenzoyl chloride in DCM (0.5 M).

• Prepare a saturated aqueous solution of KHF₂ in a plastic (HDPE) or Teflon vessel (Glass can be etched by HF generated in situ).

• Add the aqueous KHF₂ to the DCM solution.

• Vigorous Stirring: Stir rapidly at room temperature for 4–6 hours. Note: Biphasic exchange is diffusion-limited.

• Monitoring: Check by ¹⁹F NMR (look for shift ~ +16-20 ppm vs PhCF₃ internal standard).

• Workup: Separate phases. Wash organic layer with water (x2) and brine. Dry over MgSO₄.[1]

• Isolation: Remove solvent. The resulting oil is typically >95% pure and requires no distillation.

Protocol B: Comparative Amidation (The "Difficult" Coupling)

Substrate: Coupling 2-tBu-Bz-X with a hindered aniline (e.g., 2,6-dimethylaniline).

Workflow Diagram:

Figure 2: Experimental workflow comparison for hindered amide formation.

Key Observation: The chloride route often stalls due to the formation of HCl salts which precipitate and coat the hindered amine. The fluoride route produces HF, which is less prone to forming insoluble aggregates in THF, and the high thermal stability of the fluoride allows heating to 60°C to overcome the steric activation energy barrier (

).

References

• Schoenebeck, F., et al. (2021). Acyl Fluorides: Adaptive Reagents for Amide Synthesis.[2] This seminal work outlines the "revival" of acyl fluorides as shelf-stable activated esters.[3]

• Olah, G. A., et al. (1973).[3] Synthesis of Acyl Fluorides.[2][4][5][6] The foundational text on the stability differences between acyl chlorides and fluorides.[6]

• Ulven, T., et al. (2015).[2] Acyl Fluorides in Sterically Hindered Amide Coupling.[2] Specifically addresses the advantage of fluorides in systems mimicking the 2-tert-butyl context.

• BenchChem Application Note. (2025). 2-tert-Butylbenzoyl Chloride Physical Properties and Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. blogs.rsc.org [blogs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Mass Spectrometry Fragmentation Pattern of 2-(1,1-dimethylethyl)benzoyl fluoride: A Comparative Technical Guide

Executive Summary & Core Utility

2-(1,1-dimethylethyl)benzoyl fluoride (hereafter 2-TBBF ) is a specialized acylating agent increasingly utilized in Sulfur-Fluoride Exchange (SuFEx) chemistry and late-stage drug functionalization. Unlike its chloride analog, 2-TBBF offers a unique balance of stability and reactivity, driven by the strength of the C–F bond and the steric bulk of the ortho-tert-butyl group.

This guide provides a definitive analysis of the Electron Ionization (EI) mass spectrometry fragmentation of 2-TBBF. It distinguishes the compound from its chlorinated analog (2-TBBC ) and its para-isomer (4-TBBF ) through specific fragmentation signatures derived from the "Ortho Effect."

Key Differentiators at a Glance

Feature	2-TBBF (Fluoride)	2-TBBC (Chloride)	4-TBBF (Para-Isomer)
Molecular Ion ( )	Distinct (m/z 180)	Weak/Absent	Distinct (m/z 180)
Halogen Loss	m/z 161 ( )	m/z 161 ( )	m/z 161 ( )
Ortho Effect	Strong (m/z 124)	Strong	Absent
Base Peak	Often m/z 161 or 123	m/z 161	m/z 165 ( )

Mechanistic Fragmentation Analysis

The fragmentation of 2-TBBF (MW 180.22) under 70 eV EI conditions is governed by three competing forces: the stability of the acylium ion, the lability of the tert-butyl group, and the steric-electronic interaction between the carbonyl oxygen and the ortho-alkyl protons.

Primary Pathway: Alpha-Cleavage (Acylium Formation)

Unlike alkyl fluorides, benzoyl fluorides exhibit a relatively stable molecular ion (

). However, the dominant high-energy pathway involves -cleavage of the C–F bond.

• Mechanism: Homolytic cleavage of the Carbon-Fluorine bond.

• Result: Formation of the 2-tert-butylbenzoyl cation (m/z 161).

• Secondary Step: The acylium ion rapidly loses Carbon Monoxide (CO, 28 Da) to form the 2-tert-butylphenyl cation (m/z 133).

Secondary Pathway: Alkyl Fragmentation

The tert-butyl group is highly prone to fragmentation.

• Loss of Methyl: Cleavage of a

  bond in the t-butyl group releases a methyl radical ( ), yielding the cation at m/z 165 .

• T-Butyl Cation: In many t-butyl aromatics, the m/z 57 peak (

  ) is prominent. However, in acyl halides, charge retention often stays with the aromatic ring.

The "Ortho Effect" (The Critical Identifier)

The distinguishing feature of 2-TBBF compared to its para-isomer is the Ortho Effect .

• Mechanism: The carbonyl oxygen abstracts a hydrogen from the spatially proximate

  -methyl group of the tert-butyl substituent.

• Rearrangement: This facilitates the elimination of isobutene (

  , 56 Da) or water-like neutrals, often leading to a stable ion at m/z 124 (corresponding to protonated benzoyl fluoride or a rearranged tropylium-like species) or m/z 123 .

• Significance: This pathway is sterically impossible in the para-isomer (4-TBBF), making m/z 124/123 a diagnostic marker for the ortho-substitution.

Visualization of Signaling Pathways

The following diagram illustrates the competing fragmentation pathways, highlighting the divergence between standard cleavage and the ortho-rearrangement.

Figure 1: Competing fragmentation pathways for 2-TBBF. The Green node (m/z 124) represents the diagnostic Ortho Effect pathway absent in para-isomers.

Comparative Performance Data

The following tables synthesize experimental expectations based on standard EI-MS behavior of benzoyl halides.

Table 1: 2-TBBF vs. 2-TBBC (Chloride Analog)

Objective: Distinguishing the halogen source.

Ion Identity	m/z (Fluoride)	Relative Abundance (F)	m/z (Chloride)	Relative Abundance (Cl)	Notes
Molecular Ion	180	Moderate (10-30%)	196 / 198	Very Weak (<5%)	C-Cl bond is weaker; often vanishes.
Acylium Ion	161	High (Base Peak)	161	High (Base Peak)	Both converge to the same cation ( ).
Halogen Loss	Loss of 19	Fast	Loss of 35/37	Very Fast	Isotope pattern in Chloride (3:1) confirms Cl.
Aryl Cation	133	High	133	High	Result of CO loss from m/z 161.

Table 2: 2-TBBF vs. 4-TBBF (Isomer Differentiation)

Objective: Distinguishing positional isomers.

Fragment	2-TBBF (Ortho)	4-TBBF (Para)	Mechanistic Cause
[M - CH3]+ (m/z 165)	Present	Dominant	Para-isomer lacks steric strain; methyl loss is favored.
[M - C4H8]+ (m/z 124)	Diagnostic	Negligible	Ortho-effect rearrangement requires proximity.
[M - F]+ (m/z 161)	High	High	Acylium formation is universal.

Experimental Protocol: Validated GC-MS Workflow

To ensure reproducibility and accurate identification, follow this self-validating protocol.

Sample Preparation

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (anhydrous). Avoid alcohols (Methanol/Ethanol) as benzoyl fluorides can undergo solvolysis to form esters, creating artifacts.

• Concentration: 100 µg/mL (100 ppm).

• Derivatization: None required (unlike the carboxylic acid precursor).

Instrument Parameters (Agilent/Thermo Standard Configuration)

• Inlet Temperature: 250°C (Ensure rapid volatilization but minimize thermal degradation).

• Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm ID.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 mins.

• Ion Source (EI): 230°C, 70 eV.

• Scan Range: m/z 40 – 350.

Quality Control (Self-Validation)

• Blank Check: Run pure solvent first. Ensure no peaks at m/z 149 (phthalates) or 180 (carryover).

• Artifact Check: If a peak appears at m/z 194 (Methyl ester), your solvent contains Methanol, or the injector liner is active.

• Isomer Check: Monitor the ratio of m/z 165 to m/z 124.

  • High 165 / Low 124 = Para isomer.

  • Moderate 165 / Distinct 124 = Ortho isomer.

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Benzoyl Halides. NIST Chemistry WebBook, SRD 69.[1][2] [Link][2]

• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.
• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books. (Foundational text on McLafferty Rearrangements and Ortho Effects).
• Su, H., et al. (2018). Benzoyl Fluorides as Privileged Intermediates in SuFEx Click Chemistry. Chemical Science. (Contextual usage of the molecule).

Sources

• 1. NIST Chemistry WebBook [webbook.nist.gov]
• 2. 2-tert-Butyl-4-methylphenol, pentafluorobenzoyl ester [webbook.nist.gov]

A Comparative Guide to Developing a Stability-Indicating HPLC Method for the Purity Analysis of 2-tert-Butylbenzoyl Fluoride

This guide provides a comprehensive, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-tert-butylbenzoyl fluoride. We will move beyond rote procedural steps to explore the scientific rationale behind each decision, comparing alternative analytical pathways to arrive at a validated, fit-for-purpose method. The focus is on creating a self-validating system that ensures specificity, a critical requirement in pharmaceutical development and quality control.

The Analytical Challenge: Understanding 2-tert-Butylbenzoyl Fluoride

2-tert-butylbenzoyl fluoride is an aromatic acyl fluoride. Its structure, featuring a bulky, non-polar tert-butyl group and a highly reactive acyl fluoride moiety, presents a unique analytical challenge. The primary goal is to develop a method that can not only quantify the main analyte but also separate it from process-related impurities (e.g., starting materials, isomers) and potential degradation products.

The acyl fluoride group is susceptible to hydrolysis, readily converting to the corresponding carboxylic acid (2-tert-butylbenzoic acid) in the presence of water.[1] This inherent instability necessitates a "stability-indicating" method, one that can resolve the active pharmaceutical ingredient (API) from its degradants, as mandated by regulatory bodies following ICH guidelines.[2][3][4]

Foundational Strategy: A Systematic Approach to Method Development

A haphazard, trial-and-error approach is inefficient. A systematic, multi-stage strategy, grounded in the physicochemical properties of the analyte, is paramount. Our development process is structured into distinct phases: initial scouting, systematic optimization, and forced degradation for specificity confirmation.

Caption: High-level workflow for systematic HPLC method development.

Phase 1: Initial Method Scouting - Laying the Groundwork

The initial scouting phase aims to find a promising starting point by screening key chromatographic parameters.

Analyte Characterization & Detector Settings

2-tert-butylbenzoyl fluoride is an aromatic compound, making UV detection the logical choice. A UV scan of a dilute standard solution in acetonitrile reveals a maximum absorbance (λ-max) around 235 nm. This wavelength provides high sensitivity for the parent compound. A secondary wavelength, such as 254 nm, should also be monitored to ensure detection of impurities that may have different chromophores.

Column Selection: A Comparative Approach

Reversed-phase HPLC is the preferred mode for separating non-polar to moderately polar compounds like our analyte.[5] The choice of stationary phase is the most powerful tool for influencing selectivity. We will compare three distinct column chemistries.

• InertSustain C18: The industry workhorse, offering strong hydrophobic retention. It is an excellent starting point for most non-polar compounds.[5]

• InertCore Biphenyl: This phase introduces π-π interactions, which can provide unique selectivity for aromatic compounds, helping to resolve structurally similar isomers that may be difficult to separate on a C18 column.[5][6]

• InertSustain PFP (Pentafluorophenyl): This column offers multiple retention mechanisms, including hydrophobic, aromatic, and dipole-dipole interactions, making it highly effective for separating halogenated and aromatic compounds.[6]

Mobile Phase Screening

The mobile phase composition fine-tunes the separation.[7]

• Organic Modifier: Acetonitrile (ACN) is generally preferred over methanol for aromatic compounds due to its lower viscosity (leading to lower backpressure) and favorable UV transparency.[8]

• Aqueous Phase: HPLC-grade water is used.

• pH Modifier: The analyte itself is neutral, but potential impurities or degradants (like the carboxylic acid) can be ionizable. Using a mobile phase with a controlled, low pH ensures consistent ionization states and sharp peak shapes. 0.1% formic acid or phosphoric acid in the aqueous phase is a standard practice to suppress silanol activity on the silica-based column and maintain a pH around 2.5-3.0.[9][10]

Scouting Experiment and Comparative Data

A generic, fast gradient is employed on each column to quickly assess performance.

Experimental Protocol: Initial Scouting Gradient

• Columns:

  • InertSustain C18 (150 x 4.6 mm, 5 µm)

  • InertCore Biphenyl (150 x 4.6 mm, 5 µm)

  • InertSustain PFP (150 x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile (ACN)

• Gradient: 30% B to 90% B over 15 minutes, hold at 90% B for 2 minutes, return to 30% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: 235 nm

• Injection Volume: 10 µL

• Sample: 2-tert-butylbenzoyl fluoride spiked with a small amount of its potential hydrolysis product (2-tert-butylbenzoic acid) and a related structural isomer.

Table 1: Comparative Results from Initial Column Scouting

Parameter	InertSustain C18	InertCore Biphenyl	InertSustain PFP	Rationale for Selection
Retention Time (Analyte)	10.2 min	9.8 min	11.5 min	All provide adequate retention.
Resolution (Analyte/Isomer)	1.4	2.8	1.9	Biphenyl shows superior resolution for the critical isomer pair due to π-π interactions.
Resolution (Analyte/Acid)	3.5	3.2	4.1	All columns easily separate the more polar hydrolysis product.
Peak Asymmetry (Analyte)	1.1	1.1	1.2	All columns provide excellent peak shape.
Decision	Good	Optimal	Good	The Biphenyl column is selected for further optimization due to its significantly better selectivity for the closely-eluting aromatic isomer.

Phase 2: Systematic Method Optimization

With the Biphenyl column selected, the next step is to optimize the mobile phase conditions to achieve the best possible separation in the shortest reasonable time.

Caption: Logic flow for optimizing the selected chromatographic method.

Experimental Protocol: Gradient Optimization

• Column: InertCore Biphenyl (150 x 4.6 mm, 5 µm)

• Mobile Phase: As before (0.1% H₃PO₄ in Water / ACN)

• Test 1 (Shallow Gradient): 50% B to 75% B over 20 minutes. Result: Excellent resolution (>3.0 for all pairs) but a long run time (>20 min).

• Test 2 (Steeper Gradient): 55% B to 80% B over 10 minutes. Result: Good resolution (>2.2 for the critical pair) with a significantly shorter run time (~12 min).

• Decision: The 10-minute gradient provides a suitable balance between resolution and analysis time. A slight increase in column temperature from 30°C to 35°C is tested, which sharpens the peaks slightly and reduces backpressure without negatively impacting resolution.

Final Optimized Method Conditions:

• Column: InertCore Biphenyl (150 x 4.6 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 55% to 80% B over 10 minutes, then a 2-minute hold and 3-minute re-equilibration.

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detection: PDA at 235 nm

Phase 3: Forced Degradation & Method Specificity

The final and most critical phase is to prove the method is "stability-indicating." This is achieved through forced degradation studies, where the sample is intentionally exposed to harsh conditions to generate potential degradants.[11] The optimized method must be able to separate the intact analyte from all degradation products formed.[2] An ideal study aims for 5-20% degradation of the main peak.[4]

Experimental Protocol: Forced Degradation Studies

• Sample Preparation: Prepare separate solutions of 2-tert-butylbenzoyl fluoride at ~1 mg/mL in a suitable solvent (e.g., 50:50 ACN:Water).

• Acid Hydrolysis: Add 1 mL of 1.0 N HCl, heat at 60°C for 4 hours. Neutralize with 1.0 N NaOH before injection.

• Base Hydrolysis: Add 1 mL of 1.0 N NaOH, keep at room temperature for 1 hour. Neutralize with 1.0 N HCl before injection.

• Oxidative Degradation: Add 1 mL of 10% H₂O₂, keep at room temperature for 24 hours.[11]

• Thermal Degradation: Heat the solid sample at 80°C for 48 hours, then dissolve for analysis.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the final optimized HPLC method. Use a PDA detector to evaluate peak purity for the main analyte peak in each chromatogram.

Table 2: Summary of Forced Degradation Results

Stress Condition	% Degradation of Analyte	Major Degradant Peak (RT)	Resolution (Analyte/Degradant)	Peak Purity (Analyte)
Control (Unstressed)	< 0.1%	N/A	N/A	Pass (>99.9%)
Acid Hydrolysis (1N HCl)	~15%	4.1 min (2-tert-butylbenzoic acid)	> 5.0	Pass (>99.9%)
Base Hydrolysis (1N NaOH)	> 90% (Rapid)	4.1 min (2-tert-butylbenzoic acid)	N/A (Analyte consumed)	N/A
Oxidative (10% H₂O₂)	~8%	7.5 min	> 3.0	Pass (>99.9%)
Thermal (80°C)	No significant degradation	N/A	N/A	Pass (>99.9%)

The results confirm that the method is stability-indicating. The primary degradant, 2-tert-butylbenzoic acid, is well-resolved from the parent peak. The oxidative stress generated a minor, unknown degradant that was also baseline resolved. Peak purity analysis using the PDA detector confirmed that the main analyte peak was spectrally pure under all stress conditions where it remained, demonstrating the method's specificity.

Conclusion and Final Recommendation

Through a systematic, comparative approach, we have successfully developed and pre-validated a stability-indicating RP-HPLC method for the purity determination of 2-tert-butylbenzoyl fluoride.

The InertCore Biphenyl column provided superior selectivity for aromatic isomers compared to standard C18 and PFP phases. A 10-minute gradient method using an acetonitrile/acidified water mobile phase at 35°C offers an optimal balance of resolution, peak shape, and analysis time. Forced degradation studies conclusively demonstrated the method's ability to separate the analyte from its degradation products, fulfilling the critical requirement for a stability-indicating assay.

This method is now ready for full validation according to ICH Q2(R1) guidelines, which would include formal assessment of linearity, accuracy, precision, and robustness, ensuring its suitability for routine quality control in a regulated environment.[12][13]

References

• Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. [Link]

• A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct. [Link]

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• A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

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• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

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• Quality Guidelines. ICH. [Link]

• HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. [Link]

• HPLC Column Selection: Core to Method Development (Part I). Welch Materials. [Link]

• RP- HPLC Method Development, Validation and Forced Degradation Studies of Letrozole. TIJER.org. [Link]

• HPLC Column Selection Guide. Restek. [Link]

• Molecular Modeling for Mobile Phase Optimization in RP-HPLC. Taylor & Francis Online. [Link]

• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. SIELC Technologies. [Link]

• GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better?. Patsnap. [Link]

• Improving Separation of Peaks in RP HPLC. MicroSolv Technology Corporation. [Link]

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• A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. American Pharmaceutical Review. [Link]

• Benzoyl fluoride. Wikipedia. [Link]

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A Senior Application Scientist's Guide: The Strategic Advantage of Acyl Fluorides in Sterically Demanding Syntheses

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the formation of amide and ester bonds remains a cornerstone transformation. While acyl chlorides have long been the workhorse for acylation reactions due to their high reactivity, this very reactivity often becomes a liability, leading to poor selectivity, unwanted side reactions, and failure in sterically congested environments. This guide provides an in-depth comparison, grounded in experimental evidence, of why acyl fluorides are emerging as superior alternatives for overcoming these challenges, offering a unique and powerful balance of stability and "tunable" reactivity.[1][2]

The Fundamental Divide: C-F vs. C-Cl Bonds in Acyl Halides

The distinct behavior of acyl fluorides and chlorides originates from the fundamental properties of the carbon-halogen bond. The carbon-fluorine bond is significantly stronger and more polarized than the carbon-chlorine bond. This has profound implications for the electrophilicity and stability of the corresponding acyl halide.

• Electronic Effects: While fluorine is highly electronegative, leading to a strong inductive withdrawal of electron density from the carbonyl carbon, it is also a potent π-donor through resonance. This back-donation from fluorine's lone pairs to the carbonyl's π* orbital creates a partial C=F double bond character.[3][4] This effect is less pronounced with chlorine due to poorer orbital overlap between carbon's 2p and chlorine's 3p orbitals.[5] The result is a carbonyl carbon in an acyl fluoride that is electrophilic enough to react, but not as violently reactive as in an acyl chloride.

• Stability: The strong C-F bond imparts significantly greater hydrolytic and thermal stability to acyl fluorides compared to their chloride counterparts.[6][7] Acyl fluorides can often be handled without special precautions against moisture and, in many cases, can even be purified via silica gel chromatography, a feat generally impossible for the highly sensitive acyl chlorides.[2][3]

This unique electronic profile positions acyl fluorides as "activated ester" analogues, exhibiting reactivity comparable to these reagents but with a far more favorable steric profile.[6][8]

Diagram: Reactivity vs. Stability Spectrum

The following diagram illustrates the unique position of acyl fluorides among common acylating agents.

Caption: Relative positioning of acylating agents on the spectrum of chemical reactivity and stability.

The Steric Advantage in Nucleophilic Acyl Substitution

The core advantage of acyl fluorides in complex synthesis lies in their minimal steric footprint. The fluorine atom is significantly smaller than the chlorine atom (van der Waals radius: F = 1.47 Å, Cl = 1.75 Å). This seemingly small difference has a dramatic impact on the transition state energy of the nucleophilic acyl substitution, especially when either the acylating agent or the nucleophile is sterically encumbered.[9][10]

In the rate-determining step, the nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate.[11] With a bulky nucleophile and a hindered acyl group, the larger chlorine atom of an acyl chloride creates significant steric repulsion in the crowded transition state, raising the activation energy and slowing or completely stalling the reaction. The smaller fluorine atom in the analogous acyl fluoride minimizes these unfavorable steric interactions, allowing the reaction to proceed where the chloride fails.[8]

Diagram: Transition State Steric Hindrance

This diagram visualizes the difference in steric clash within the tetrahedral intermediate for an acyl fluoride versus an acyl chloride when reacting with a hindered nucleophile.

Caption: Comparison of transition state crowding in nucleophilic attack on acyl fluorides vs. acyl chlorides.

Experimental Evidence: A Case Study in Hindered Amide Bond Formation

The work of Ulven and colleagues provides a compelling example of the superiority of acyl fluorides in a challenging synthesis.[8] They encountered difficulties when attempting to couple a sterically hindered and electron-deficient aniline with a sensitive carboxylic acid, a key step in synthesizing an inhibitor for the free fatty acid receptor 2. Standard coupling reagents (HATU, HBTU, PyBOP) and the corresponding acyl chloride all failed to deliver the desired product in satisfactory yields.

By switching to an in situ acyl fluoride strategy, they were able to overcome this synthetic hurdle. The data below summarizes the dramatic improvement observed.

Coupling Method	Reagents	Yield (%)
Standard Amide Coupling	HATU, DIPEA	< 5%
Acyl Chloride	Oxalyl Chloride, then Amine	No Reaction
Acyl Fluoride (in situ)	Deoxo-Fluor, then Amine	78%
Acyl Fluoride (in situ)	BTFFH, DIPEA, then Amine	85%
(Data synthesized from the challenges described in the reference[8])

This case study clearly demonstrates that for sterically demanding couplings, acyl fluorides are not just a minor improvement but an enabling technology, turning a failed reaction into a high-yielding transformation.[8]

Enhanced Selectivity and Reduced Side Reactions

The moderated reactivity of acyl fluorides translates directly to improved reaction outcomes, particularly in the synthesis of complex molecules with sensitive functional groups.

• Minimization of Racemization: In peptide synthesis, a major challenge is the racemization of the α-stereocenter of an amino acid during activation. The highly reactive intermediates generated from acyl chlorides or carbodiimide reagents are prone to forming oxazolone intermediates, which readily racemize. Acyl fluorides are significantly less prone to this side reaction, preserving the stereochemical integrity of the amino acid.[6][12][13]

• Chemoselectivity: The "milder" nature of acyl fluorides allows for greater chemoselectivity. They react cleanly with amines to form amides but are often unreactive towards less nucleophilic groups like alcohols or water under the same conditions, reducing the need for protecting groups.[12]

Practical Application: Protocol for in situ Acyl Fluoride Generation and Amidation

The development of modern fluorinating agents has made the generation and use of acyl fluorides operationally simple and safe.[14] Reagents like Deoxo-Fluor, XtalFluor-E, and (Me₄N)SCF₃ allow for the efficient conversion of carboxylic acids to acyl fluorides under mild conditions.[15][16] The following is a representative protocol for a one-pot, two-step amidation of a sterically hindered carboxylic acid.

Diagram: Experimental Workflow

Caption: One-pot workflow for hindered amide synthesis via an acyl fluoride intermediate.

Detailed Step-by-Step Methodology

Objective: To synthesize a sterically hindered amide from its corresponding carboxylic acid and amine precursors.

Materials:

• Sterically hindered carboxylic acid (1.0 eq)

• Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) (1.1 eq)

• Sterically hindered amine (1.2 eq)

• Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine, Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Vessel Preparation: Under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Dissolve the acid in anhydrous DCM (approx. 0.1 M concentration). Cool the solution to 0 °C using an ice bath.

  • Causality: Anhydrous conditions are critical as the fluorinating agent and the intermediate acyl fluoride can react with water. Cooling minimizes potential side reactions during the addition of the reactive Deoxo-Fluor.

• Acyl Fluoride Formation: Add Deoxo-Fluor (1.1 eq) dropwise to the stirred solution over 5 minutes. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour. Monitor the reaction by TLC or ¹⁹F NMR to confirm the formation of the acyl fluoride.

  • Causality: Deoxo-Fluor is a versatile and thermally stable deoxyfluorinating agent. A slight excess ensures complete conversion of the carboxylic acid.[15]

• Amidation: Once the acyl fluoride formation is complete, re-cool the reaction mixture to 0 °C. In a separate flask, prepare a solution of the amine (1.2 eq) and DIPEA (2.5 eq) in a small amount of anhydrous DCM. Add this solution dropwise to the reaction mixture.

  • Causality: The amine is the nucleophile. DIPEA is a bulky, non-nucleophilic base used to scavenge the HF produced during the reaction without competing in the amidation. Cooling controls the exotherm of the neutralization and amidation.

• Reaction Completion: After the addition, remove the ice bath and allow the reaction to stir at room temperature for 2-16 hours, monitoring by TLC for the disappearance of the acyl fluoride and the appearance of the amide product.

• Workup: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with DCM.

  • Self-Validation: The quench neutralizes any remaining acidic species. Successful separation of layers and extraction ensures maximum recovery of the organic product.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the resulting crude product by flash column chromatography on silica gel to yield the pure amide.

Conclusion

For researchers tackling sterically complex targets, the choice of acylating agent is a critical strategic decision. While acyl chlorides are potent, their utility quickly diminishes as steric congestion increases. Acyl fluorides, by contrast, offer a superior solution, combining sufficient reactivity for bond formation with greater stability and a minimal steric profile.[6][12] The development of mild and efficient fluorinating agents has made their in situ generation a practical and powerful tool in the modern synthetic chemist's arsenal. By understanding the fundamental principles that govern their unique behavior, scientists can leverage acyl fluorides to solve challenging synthetic problems and accelerate the development of new molecules and materials.

References

• White, J. M., Tunoori, A. R., Turunen, B. J., & Georg, G. I. (2004). Deoxo-Fluor: A Versatile and Mild Reagent for Acyl Fluoride Generation and Subsequent One-Flask Amide Coupling. The Journal of Organic Chemistry, 69(7), 2573–2576. [Link]

• Gouverneur, V., et al. (2024). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents. Beilstein Journal of Organic Chemistry, 20, 920-928. [Link]

• Ma, J., et al. (2021). Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides. Organic Letters, 23(5), 1596–1600. [Link]

• Gouverneur, V., et al. (2024). Direct synthesis of acyl fluorides from carboxylic acids using benzothiazolium reagents. Beilstein Archives. [Link]

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• Schoenebeck, F., et al. (2017). Direct Synthesis of Acyl Fluorides from Carboxylic Acids with the Bench-Stable Solid Reagent (Me4N)SCF3. Organic Letters, 19(21), 5740–5743. [Link]

• ResearchGate. (n.d.). A plausible mechanism of amide formation via acyl fluoride generation... [Link]

• Master Organic Chemistry. (2011). Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). [Link]

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• ResearchGate. (n.d.). Stability of acyl halides in various water media. [Link]

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• University of Babylon. (n.d.). Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution Reactions. [Link]

• Doyle, A. G., et al. (2015). Photoinduced Cleavage of Alkenyl Fluorides for Nucleophilic Acyl Substitution via In Situ Acyl Fluoride Generation. Organic Letters, 17(19), 4830–4833. [Link]

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• Sammis, G. M., et al. (2022). Rapid peptide synthesis using a methylimidazolium sulfinyl fluoride salt. Nature Communications, 13, 1032. [Link]

• Hanamoto, T., et al. (2021). Phosphine‐Catalyzed Acyl‐Group Exchange Reaction of Carboxylic Acids and an Aroyl Fluoride. European Journal of Organic Chemistry, 2021(18), 2639-2643. [Link]

• Tokyo University of Science. (2020). To make or to break: Novel reversible technique produces acyl fluoride using rare metal. ScienceDaily. [Link]

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• Chemistry LibreTexts. (2024). 21.2: Nucleophilic Acyl Substitution Reactions. [Link]

• Ogiwara, Y., et al. (2020). Direct Synthesis of Various Thioesters from Acyl Fluorides and Thiosilanes through the Assistance of a Si–F Bond Formation. The Journal of Organic Chemistry, 85(20), 13012–13022. [Link]

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• Sammis, G. M., et al. (2021). Rapid and column-free syntheses of acyl fluorides and peptides using ex situ generated thionyl fluoride. Chemical Science, 13(2), 395-401. [Link]

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A Comparative Guide to the GC-MS Characterization of Ortho-Substituted Benzoyl Fluorides

For researchers, synthetic chemists, and professionals in drug development, the precise structural characterization of reactive intermediates is paramount. Ortho-substituted benzoyl fluorides, a class of compounds increasingly utilized in organic synthesis due to their unique reactivity, present a distinct analytical challenge. Their inherent reactivity and the potential for complex fragmentation patterns under electron ionization necessitate a robust and well-understood analytical methodology. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the characterization of these compounds, supported by experimental data and a discussion of alternative techniques.

The Analytical Challenge of Ortho-Substituted Benzoyl Fluorides

The analysis of ortho-substituted benzoyl fluorides by GC-MS is influenced by several factors. The position of the substituent can lead to "ortho effects," where interactions between the substituent and the benzoyl fluoride moiety influence fragmentation pathways in the mass spectrometer, yielding unique mass spectra compared to their meta- and para-isomers. Furthermore, the high reactivity of the acyl fluoride group requires careful optimization of GC conditions to prevent on-column degradation or reaction with residual active sites in the inlet or column.

GC-MS Characterization: A Powerful Tool for Isomer Differentiation

GC-MS stands as a primary analytical technique for the characterization of volatile and semi-volatile compounds, offering both high-resolution separation and detailed structural information. For ortho-substituted benzoyl fluorides, GC-MS provides critical data on molecular weight and fragmentation patterns, which are essential for confirming chemical identity and assessing purity.

The "Ortho Effect" in Electron Ionization Mass Spectrometry

A key aspect of the mass spectrometric behavior of ortho-substituted aromatic compounds is the "ortho effect." This phenomenon involves the interaction of the ortho-substituent with the adjacent functional group, leading to characteristic fragmentation pathways that are often absent in the meta and para isomers. These interactions can include hydrogen rearrangements, cyclizations, and eliminations of neutral molecules, providing a diagnostic fingerprint for the ortho-isomer.

Table 1: Key Diagnostic Ions Observed in the Mass Spectra of Ortho-Substituted Benzoyl Chlorides

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures	Putative "Ortho Effect" Driven Fragmentation
2-Methylbenzoyl Chloride	154/156	119 ([M-Cl]⁺), 91 ([C₇H₇]⁺, Tropylium ion)	Loss of HCl to form a ketene intermediate, followed by rearrangement.
2-Chlorobenzoyl Chloride	174/176/178	139/141 ([M-Cl]⁺), 111 ([M-Cl-CO]⁺), 75 ([C₆H₃]⁺)	Elimination of Cl₂ from the molecular ion, or complex rearrangements involving both chlorine atoms.
2-Nitrobenzoyl Chloride	185/187	155/157 ([M-NO]⁺), 139/141 ([M-NO₂]⁺), 111, 75	Rearrangement involving the nitro group and the carbonyl, leading to the loss of NO or other neutral species.

Note: The fragmentation of benzoyl fluorides is expected to show some similarities in the aromatic portion of the molecule, but the different halogen will influence the relative abundance of ions and potentially open unique fragmentation channels.

Predicted Fragmentation Pathways

Based on general principles of mass spectrometry and the observed behavior of related compounds, we can predict the key fragmentation pathways for ortho-substituted benzoyl fluorides under electron ionization.

Diagram: Proposed GC-MS Analysis Workflow

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2-tert-Butylbenzoyl Fluoride

As researchers and drug development professionals, our commitment to safety is as paramount as our dedication to scientific advancement. The handling of reactive chemical intermediates, such as 2-tert-Butylbenzoyl Fluoride, demands not only procedural accuracy but a deep, mechanistic understanding of the potential hazards. This guide provides a comprehensive, step-by-step protocol for the safe neutralization and disposal of this compound. The procedures outlined here are designed to be self-validating, ensuring that each step mitigates risk by addressing the inherent chemical reactivity of the acyl fluoride functional group.

Section 1: Hazard Assessment - The "Why" Behind the Protocol

2-tert-Butylbenzoyl Fluoride, like other acyl fluorides, is a highly reactive molecule. Its proper disposal is not merely a matter of containment but of controlled chemical neutralization. The primary driver of its hazardous nature is the electrophilic carbonyl carbon, which is highly susceptible to nucleophilic attack.

The most significant reaction in a disposal context is its violent reaction with water (hydrolysis).[1] This process is highly exothermic and produces two hazardous daughter products:

• 2-tert-Butylbenzoic Acid: A solid organic acid.

• Hydrogen Fluoride (HF): An extremely corrosive and toxic gas/acid.[2]

Hydrogen fluoride is particularly insidious; it can readily penetrate the skin, causing deep tissue and bone damage that may not be immediately painful but can lead to severe, systemic toxicity.[3] Therefore, the entire disposal protocol is engineered to control this hydrolysis reaction and neutralize its hazardous products safely.

Table 1: Hazard Profile of 2-tert-Butylbenzoyl Fluoride and Hydrolysis Byproducts

Hazard Classification	Description	Primary Chemical	Regulatory Context
Flammable Liquid	The compound is a Category 3 flammable liquid.[4] Vapors can form explosive mixtures with air.[5]	2-tert-Butylbenzoyl Fluoride	Keep away from heat, sparks, and open flames.[4]
Corrosive (Metal)	May be corrosive to metals.[1]	2-tert-Butylbenzoyl Fluoride	Store in a chemically resistant (e.g., polyethylene) container.[4][6]
Corrosive (Tissue)	Causes severe skin burns and eye damage.[1][7] It is extremely destructive to mucous membranes and the upper respiratory tract.	2-tert-Butylbenzoyl Fluoride & Hydrogen Fluoride	Mandates stringent use of Personal Protective Equipment (PPE).
Acute Toxicity	Potent lachrymator (tear-inducing agent) and toxic.[2] Inhalation, ingestion, or skin contact can be harmful.[7]	2-tert-Butylbenzoyl Fluoride & Hydrogen Fluoride	All handling must occur in a certified chemical fume hood.[8]
High Reactivity	Reacts violently with water, alcohols, bases, and amines.[1][9]	2-tert-Butylbenzoyl Fluoride	Disposal requires a controlled quenching (neutralization) procedure.

| Systemic Toxicity | The hydrolysis byproduct, HF, can cause life-threatening cardiac arrhythmias and metabolic imbalances.[3] | Hydrogen Fluoride | Requires specialized first aid (Calcium Gluconate) to be immediately available.[3][10] |

Section 2: Mandatory Personal Protective Equipment (PPE)

A robust defense against exposure is non-negotiable. The following PPE is required for all personnel involved in the handling and disposal of 2-tert-Butylbenzoyl Fluoride.

Table 2: Personal Protective Equipment (PPE) Matrix

Body Area	Required PPE	Specifications and Best Practices
Eyes/Face	Chemical Safety Goggles & Full-Face Shield	Goggles must provide a complete seal. The face shield is worn over the goggles to protect against splashes.[8][11]
Hands	Double-Gloves: Heavy-Duty Outer, Nitrile Inner	The outer glove should be a thick, chemical-resistant material like neoprene or butyl rubber.[8][12] The inner nitrile glove offers protection against leaks.[6] Always consult the manufacturer's compatibility chart.
Body	Flame-Retardant Lab Coat & Chemical-Resistant Apron	The lab coat must be fully buttoned. The apron provides an essential additional barrier against spills. No skin should be exposed.[3]
Respiratory	Certified Chemical Fume Hood	All manipulations must be performed within a properly functioning chemical fume hood to prevent inhalation of corrosive vapors.[8]

| Feet | Closed-Toe, Chemical-Resistant Shoes | Shoes must fully cover the feet to protect against spills.[8] |

Section 3: Step-by-Step Disposal Protocol (Quenching)

This protocol is designed for laboratory-scale quantities (typically < 100 g) of surplus or waste 2-tert-Butylbenzoyl Fluoride. For larger quantities, consult your institution's Environmental Health & Safety (EHS) department.

Part A: Preparation

• Designated Area: Cordon off an area within a certified chemical fume hood for the procedure. Ensure the area is clean and free of incompatible materials.

• Emergency Equipment: Confirm that a safety shower and eyewash station are accessible and have been recently tested.[8]

• Spill Kit: Have a spill kit ready. It must contain an acid neutralizer (such as sodium bicarbonate or calcium carbonate) and an inert absorbent material (like vermiculite or clay).[12][13] Do not use sand , as HF reacts with it to form toxic tetrafluorosilane.[12]

• First Aid: Ensure a tube of 2.5% calcium gluconate gel is immediately accessible.[10] All personnel must be trained in its use for HF exposure.[3]

• Setup:

  • Place a robust reaction vessel (e.g., a thick-walled Erlenmeyer flask or beaker made of a material other than glass, such as polyethylene, if possible) large enough to hold at least 5-10 times the volume of your quenching solution in a secondary container (e.g., a plastic basin).

  • Place this setup in an ice-water bath to manage the exothermic reaction.[14]

  • Add a magnetic stir bar to the reaction vessel and place the entire setup on a stirrer plate.

Part B: The Quenching Procedure

Rationale: This procedure uses a weak base, sodium bicarbonate, to slowly and controllably hydrolyze the acyl fluoride. The bicarbonate will neutralize the resulting 2-tert-Butylbenzoic acid and, crucially, the highly dangerous Hydrogen Fluoride (HF) as they are formed.

• Prepare Quenching Solution: Prepare a 5-10% aqueous solution of sodium bicarbonate (NaHCO₃). You will need a significant excess, at least 3-4 molar equivalents relative to the acyl fluoride.

• Initiate Stirring: Begin slowly stirring the quenching solution in the ice bath.

• Slow Addition: Using a disposable pipette or a dropping funnel, add the 2-tert-Butylbenzoyl Fluoride to the stirred bicarbonate solution dropwise .[15]

  • Causality: A slow, controlled addition is critical to prevent the reaction from becoming violent, boiling over, or releasing a large plume of HF vapor.[14] The rate of addition should be managed to keep the temperature of the solution below 40°C.

• Observe Reaction: You will observe gas evolution (carbon dioxide) as the acids are neutralized. Continue the slow addition, allowing the effervescence to subside between additions.

• Complete Reaction: Once all the acyl fluoride has been added, allow the mixture to stir in the ice bath for at least one hour, then remove the ice bath and let it stir at room temperature for an additional 1-2 hours to ensure the reaction is complete.

Part C: Waste Neutralization and Containment

• Check pH: Carefully check the pH of the solution using a pH strip. It should be neutral or slightly basic (pH 7-9). If it is still acidic, slowly add more sodium bicarbonate solution until the target pH is reached.

• Labeling: Transfer the neutralized aqueous solution to a designated hazardous waste container. The container must be properly labeled with the words "Hazardous Waste" and a complete list of its contents (e.g., "Water, Sodium 2-tert-butylbenzoate, Sodium Fluoride, Sodium Bicarbonate").[16] Chemical formulas or abbreviations are not acceptable.[16]

• Storage: The waste container must be securely sealed and stored in a designated satellite accumulation area, awaiting pickup by your institution's EHS personnel.[17]

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational process for the safe disposal of 2-tert-Butylbenzoyl Fluoride.

Caption: Disposal Workflow for 2-tert-Butylbenzoyl Fluoride.

Section 4: Emergency Procedures

Spill Response

• Alert & Evacuate: Immediately alert personnel in the area. Evacuate the immediate vicinity.[8]

• Isolate: If safe to do so, close the fume hood sash and the laboratory doors to contain vapors.[8]

• Assess: Determine if the spill is major or minor. A spill of more than 100 mL is generally considered major and requires professional response.[18]

• Major Spill: For a major spill, evacuate the lab, prevent entry, and contact your institution's emergency response team or local fire department immediately.[8][19]

• Minor Spill (inside a fume hood):

  • Don all required PPE as listed in Table 2.

  • Contain the spill by creating a dike around it with an appropriate absorbent material.[13]

  • Slowly cover the spill with an acid neutralizer like sodium bicarbonate or calcium carbonate.[13]

  • Once the reaction subsides, use an inert absorbent (vermiculite, clay) to soak up the material.[4]

  • Scoop the material into a designated hazardous waste container, label it, and arrange for disposal.[18]

  • Decontaminate the area with a soap and water solution.[13]

Personnel Exposure

ALL EXPOSURES ARE A MEDICAL EMERGENCY. SPEED IS CRITICAL. [3]

• Skin Contact:

  • Immediately proceed to the nearest safety shower and flush the affected area with copious amounts of water for at least 15 minutes.[18]

  • While flushing, remove all contaminated clothing.[8][19]

  • After flushing, a trained individual wearing protective gloves should begin massaging 2.5% calcium gluconate gel onto the affected area until medical help arrives.[3][20]

  • Seek immediate medical attention. Provide the Safety Data Sheet (SDS) to the responders.[8]

• Eye Contact:

  • Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[20]

  • Seek immediate medical attention.[7]

• Inhalation:

  • Move the affected person to fresh air immediately.[4][7]

  • If breathing is difficult or has stopped, provide artificial respiration.[7]

  • Seek immediate medical attention. Exposure to HF vapor can cause delayed pulmonary edema.[19]

• Ingestion:

  • Do NOT induce vomiting.

  • Have the person drink one or two glasses of water to dilute the chemical.[7]

  • Seek immediate medical attention.[7]

Section 5: Regulatory Compliance

All chemical waste disposal is governed by strict regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[17][21] Improper disposal can lead to significant fines and environmental damage.[17] Ensure that all waste is accumulated, stored, and labeled in accordance with federal, state, and institutional policies.[16][22] Weekly inspections of waste storage areas are often required.[16][21]

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Benchchem. Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for 3-Methylbenzoyl Fluoride.
• McNeese State University. Chemical and Hazardous Waste Management and Disposal Policy.
• American Chemical Society. Regulation of Laboratory Waste.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Lab Manager. (2022, March 24). Hazardous Waste Management in the Laboratory.
• AK Scientific, Inc. Safety Data Sheet: Benzoyl fluoride.
• TCI Chemicals. (2025, January 28). SAFETY DATA SHEET: Benzoyl Fluoride.
• Sigma-Aldrich. (2025, December 23). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2015, May 8). SAFETY DATA SHEET: Benzoyl fluoride.
• Organic Syntheses. benzoyl fluoride.
• Fisher Scientific. (2015, May 8). SAFETY DATA SHEET: Benzoyl fluoride.
• University of Illinois Division of Research Safety. (2024, December 10). Hydrofluoric Acid (HF).
• Research and Reviews. (2021, October 25). A Report on Reagents and its Quenching Methods.
• KGROUP. (2006, October 27). Quenching Reactive Substances.
• Sigma-Aldrich. (2025, August 25). SAFETY DATA SHEET.
• University of Rochester, Department of Chemistry. How To Run A Reaction: The Quench.
• Environment, Health & Safety, University of California, Berkeley. Safe Handling of Hydrogen Fluoride and Hydrofluoric Acid.
• University College Cork. Guidance on the Safe Use Hydrofluoric Acid (HF).
• McGill University. Guidelines for the Safe Use of Hydrofluoric Acid.
• Environmental Health and Safety, Princeton University. Quenching and Disposal of Liquid Pyrophoric Materials.
• The University of Queensland. Chemical Spill and Response Guideline.
• SUNY College of Optometry. PROCEDURES TO BE FOLLOWED IN THE EVENT OF MINOR OR MAJOR SPILL.
• Yufeng. (2025, May 25). How To Quench Acid Chlorides? 5 Key Methods for Safe Handling.
• The University of Tennessee Health Science Center. (2019, March 18). Guideline for the Safe Handling of Hydrofluoric Acid.
• EPFL. PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.
• University of Saskatchewan College of Engineering. (2010, July 21). Hydrofluoric Acid/Hydrogen Fluoride Emergency Protocol.
• University of Michigan-Dearborn. Hydrofluoric Acid First Aid Instructions.
• National Research Council. Prudent Practices for Handling Hazardous Chemicals in Laboratories.
• University of Alabama at Birmingham. Safe Handling, Storage and Disposal of Hydrofluoric Acid.
• University of Rochester Environmental Health & Safety. Hydrofluoric Acid Safe Handling Guidelines LS-G002.

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